N-(Diphenylmethylene)aniline

• CAS: 574-45-8

Core Science & Biosynthesis

Structural and Mechanistic Profiling of N-(diphenylmethylene)aniline: X-Ray Crystallography and Main Group Catalysis

Executive Summary

N-(diphenylmethylene)aniline (Ph₂C=NPh), also known as benzophenone phenylimine, is a prototypical tetra-substituted ketimine. Due to the extensive π-conjugation across its three phenyl rings and the highly sterically encumbered C=N bond, it serves as an excellent benchmark substrate for evaluating the reducing power of main group metal catalysts and isolating transient organometallic intermediates. This whitepaper provides an in-depth analysis of the crystallographic properties of its reduced azametallacyclopropane state and details the causality behind its catalytic hydrosilylation.

Crystallographic Profiling: The Azametallacyclopropane Motif

While the pure organic crystal structure of Ph₂C=NPh is well-understood, its most profound crystallographic insights emerge when it acts as a non-innocent ligand. The reduction of Ph₂C=NPh by activated Barium(0) yields a highly reactive Ph₂CNPh dianion. In the presence of tetrahydrofuran (THF), this species crystallizes as a centrosymmetric dimer, [(Ph₂CNPh)Ba·(THF)₃]₂ [1, 3].

Structural Analysis

X-ray diffraction of this complex reveals that the reduced ketimine does not bind as a simple linear amide. Instead, it forms an azametallacyclopropane . The solid-state structure is characterized by two C–N–Ba metallacycles connected via bridging nitrogen atoms [1]. The Barium center interacts intimately with both the carbon and nitrogen of the reduced imine bond, resulting in a highly acute C1–Ba1–N1 angle. This side-on coordination is a direct consequence of the diffuse nature of the Ba²⁺ orbitals stabilizing the highly charged dianion.

Table 1: Selected X-Ray Diffraction Data for [(Ph₂CNPh)Ba·(THF)₃]₂

Structural Parameter	Measurement	Crystallographic Significance
Ba–C1 Distance	2.953(2) Å	Indicates a strong interaction between the highly electropositive Ba center and the carbanion character of the reduced imine carbon.
Ba–N1 Distance	2.711(2) Å	Primary metal-amide bond length; shorter than the Ba-C bond due to higher electronegativity of nitrogen.
Ba–N1' Distance	2.773(2) Å	Bridging nitrogen bond length, confirming the dimeric nature of the complex in the solid state.
Ba–O Distance	2.755(2)–2.821(2) Å	Coordination of the three THF solvent molecules stabilizing the metal center.
C1–Ba1–N1 Angle	29.3(7)°	The highly acute angle confirms the three-membered azametallacyclopropane ring geometry.

Data aggregated from the crystallographic characterization of Barium-ketimine complexes [1].

Pathway of Ph2C=NPh reduction by Barium(0) to form the azametallacyclopropane dimer.

Mechanistic Insights into Main Group Catalytic Reduction

The steric bulk and electronic delocalization of Ph₂C=NPh make it a notoriously difficult substrate for hydrosilylation compared to standard aldimines. However, heavier alkaline earth (Ae) metals exhibit exceptional catalytic efficacy for this transformation [2].

Causality in Catalyst Selection

Why do heavier Ae metals outperform their lighter counterparts (Activity trend: K < Ca < Sr < Ba)? The causality lies in the ionic radius and charge density . Barium's larger ionic radius and more diffuse valence orbitals significantly lower the activation barrier for the σ-bond metathesis step between the metal-amide intermediate and the silane (PhSiH₃). Furthermore, the increased electropositivity of Ba enhances the nucleophilicity of the coordinated hydride, facilitating its insertion into the highly hindered and conjugated C=N double bond of the ketimine [2].

Table 2: Comparative Catalytic Activity in Ph₂C=NPh Hydrosilylation

Catalyst System	Substrate	Temp (°C)	Time (h)	Conversion (%)
[(DMAT)K(THF)]∞	Ph₂C=NPh	60	21	>99
(DMAT)₂Ca·(THF)₂	Ph₂C=NPh	60	24	~50
(DMAT)₂Sr·(THF)₂	Ph₂C=NPh	60	21	>99
Ba[N(SiMe₃)₂]₂	Ph₂C=NPh	60	21	>99

Note: DMAT = 2-dimethylamino-α-trimethylsilylbenzyl. Data demonstrates the superior performance of Sr and Ba over Ca [2].

Catalytic hydrosilylation cycle of N-(diphenylmethylene)aniline using Ae-metal catalysts.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following workflows are designed as self-validating systems. Visual and spectroscopic cues are embedded to confirm reaction progress.

Protocol A: Synthesis and Crystallization of [(Ph₂CNPh)Ba·(THF)₃]₂

Causality Check: Bulk barium metal is heavily passivated by an oxide layer. We must use activated Ba(0) (e.g., via metal vapor synthesis or Rieke activation) to expose the highly reducing surface required for the 2e⁻ transfer to the ketimine π* orbital [3].

• Preparation: In a strictly inert argon-filled glovebox, suspend 1.0 mmol of activated Ba(0) powder in 5 mL of dry THF.

• Substrate Addition: Slowly add a solution of 1.0 mmol Ph₂C=NPh in 2 mL of THF dropwise at room temperature.

• Validation (Visual): The reaction is self-validating; upon successful electron transfer, the solution will immediately transition to a deep red color , indicative of the Ph₂CNPh²⁻ dianion formation [1].

• Crystallization: Filter the solution through a Celite pad to remove unreacted Ba metal. Layer the filtrate with dry hexane and store at -30 °C.

• Isolation: Dark red, air-sensitive crystals of the dimer will form within 48 hours, suitable for X-ray diffraction.

Protocol B: Catalytic Hydrosilylation of Ph₂C=NPh

Causality Check: Unlike aldimines which react at room temperature, the steric hindrance of the two phenyl rings on the ketimine carbon necessitates heating to 60 °C to overcome the activation energy barrier for hydride insertion [2].

• Catalyst Loading: In a J. Young NMR tube, dissolve 2.5 mol% of the catalyst (e.g., Ba[N(SiMe₃)₂]₂) in 0.5 mL of C₆D₆.

• Reagent Addition: Add 1.0 mmol of Ph₂C=NPh followed by 1.1 mmol of phenylsilane (PhSiH₃).

• Reaction: Seal the tube and heat in an oil bath at 60 °C.

• Validation (Spectroscopic): Monitor the reaction via ¹H NMR. The disappearance of the Si-H resonance of PhSiH₃ and the emergence of the silylated amine product signals confirm catalytic turnover. Full conversion should be observed within 21 hours [2].

References

• Metallic Barium: A Versatile and Efficient Hydrogenation Catalyst. Angewandte Chemie. Available at: [Link]

• Early Main Group Metal Catalysts for Imine Hydrosilylation. Chemistry - A European Journal. Available at:[Link]

• Metal Vapour Synthesis of an Organometallic Barium(0) Synthon. Angewandte Chemie International Edition. Available at: [Link]

An In-Depth Technical Guide on the Mechanism of Schiff Base Formation from Benzophenone and Aniline

Abstract

This technical guide provides a comprehensive examination of the mechanism of Schiff base formation, specifically focusing on the reaction between benzophenone and aniline. Tailored for researchers, scientists, and professionals in drug development, this document delves into the nuanced steps of the reaction pathway, from initial nucleophilic attack to the final dehydration, underpinned by a robust theoretical framework and practical, field-proven insights. We will explore the critical role of reaction conditions, particularly pH, and provide detailed experimental protocols. The guide is structured to offer not just a procedural overview but a deep causal understanding of the experimental choices, ensuring scientific integrity and reproducibility. Visual aids in the form of diagrams created using Graphviz are provided to elucidate complex mechanistic steps and workflows.

Introduction: The Significance of the Imine Bond

Schiff bases, characterized by the carbon-nitrogen double bond (C=N) or imine functionality, are a cornerstone of modern organic and medicinal chemistry.[1][2][3] First reported by Hugo Schiff in 1864, these compounds are synthesized through the condensation of a primary amine with an aldehyde or a ketone.[4][5] The resulting imines are not merely synthetic curiosities; they are pivotal intermediates in numerous organic syntheses and are integral to a wide array of biologically active molecules.[1][2][6][7] Their applications span from ligands in coordination chemistry to key pharmacophores in anti-inflammatory, antimicrobial, and anticancer agents.[1][2][6]

The reaction between an aromatic ketone, such as benzophenone, and an aromatic amine, like aniline, to form a ketimine is of particular interest. Aromatic Schiff bases exhibit enhanced stability due to conjugation, making them more readily synthesized and isolated compared to their aliphatic counterparts.[1] Understanding the intricate mechanism of this reaction is paramount for optimizing reaction conditions, maximizing yields, and designing novel molecular entities with desired therapeutic properties.

This guide will dissect the multi-step, reversible reaction of Schiff base formation, providing a granular look at each stage and the factors that govern its progression.

The Core Mechanism: A Stepwise Journey from Reactants to Product

The formation of a Schiff base from benzophenone and aniline is a classic example of nucleophilic addition to a carbonyl group, followed by an elimination reaction.[1] The overall process is reversible and typically catalyzed by acid.[1][8][9] The mechanism can be systematically broken down into two principal phases: the formation of a carbinolamine intermediate and its subsequent dehydration to the final imine product.[1][5][8][9][10]

Phase 1: Formation of the Carbinolamine Intermediate

This initial phase involves the nucleophilic attack of the amine on the carbonyl carbon of the ketone.

Step 1: Acid Catalysis and Activation of the Carbonyl Group (Optional but Common)

Under acidic conditions, the reaction is often initiated by the protonation of the carbonyl oxygen of benzophenone.[3][11] This step enhances the electrophilicity of the carbonyl carbon, making it more susceptible to attack by the weakly nucleophilic aniline.[3][11][12] It is crucial to use only a catalytic amount of acid, as excessive acid will protonate the aniline, rendering it non-nucleophilic and inhibiting the reaction.[1][9]

Step 2: Nucleophilic Attack by Aniline

The lone pair of electrons on the nitrogen atom of aniline attacks the electrophilic carbonyl carbon of the (potentially protonated) benzophenone.[8][9] This results in the formation of a tetrahedral intermediate, a zwitterionic species if the carbonyl was protonated, where the nitrogen bears a positive charge and the oxygen a negative charge.

Step 3: Proton Transfer to Form the Carbinolamine

A proton is transferred from the nitrogen atom to the oxygen atom.[8] This can occur intramolecularly or be mediated by solvent molecules. The result is a neutral tetrahedral intermediate known as a carbinolamine (or hemiaminal).[1][8][9] This intermediate is generally unstable and exists in equilibrium with the starting materials.[9]

Caption: Formation of the Carbinolamine Intermediate.

Phase 2: Dehydration of the Carbinolamine

The second phase of the mechanism involves the elimination of a water molecule from the carbinolamine to form the C=N double bond of the Schiff base. This dehydration step is typically the rate-determining step of the overall reaction and is acid-catalyzed.[1][9]

Step 4: Protonation of the Hydroxyl Group

The hydroxyl group of the carbinolamine is a poor leaving group. In the presence of an acid catalyst, the oxygen atom of the hydroxyl group is protonated, converting it into a much better leaving group: water (H₂O).[8][11]

Step 5: Elimination of Water and Formation of the Iminium Ion

The lone pair of electrons on the nitrogen atom assists in the departure of the water molecule. As the C-O bond breaks, a new pi bond is formed between the carbon and nitrogen atoms, resulting in the formation of a resonance-stabilized iminium ion.[8]

Step 6: Deprotonation to Yield the Schiff Base

Finally, a base (which can be a water molecule or another aniline molecule) removes a proton from the nitrogen atom of the iminium ion to yield the neutral Schiff base product and regenerate the acid catalyst.[8][13]

Caption: Dehydration of the Carbinolamine to the Schiff Base.

The Critical Role of pH: A Balancing Act

The rate of Schiff base formation is highly dependent on the pH of the reaction medium.[13][14] The reaction exhibits a pH optimum, typically in the mildly acidic range of 4 to 6.[11][14] This is a direct consequence of the dual role of acid in the reaction mechanism.

• At low pH (high acidity): While the dehydration of the carbinolamine is rapid, the initial nucleophilic attack of the amine is significantly slowed.[8][13] This is because the amine becomes protonated to its non-nucleophilic ammonium conjugate acid, reducing the concentration of the active nucleophile.[1][9][13]

• At high pH (low acidity or basic conditions): The concentration of the nucleophilic amine is high, favoring the formation of the carbinolamine. However, the dehydration step, which requires an acid catalyst to protonate the hydroxyl group, becomes the rate-limiting step and slows down considerably.[8][9]

Therefore, maintaining the pH within the optimal range is crucial for achieving a reasonable reaction rate. This ensures that a sufficient concentration of the amine remains unprotonated to act as a nucleophile, while also providing enough acid to catalyze the rate-determining dehydration step.[4][15]

Experimental Protocol: Synthesis of N-(diphenylmethylene)aniline

This section provides a detailed, step-by-step methodology for the synthesis of the Schiff base from benzophenone and aniline. This protocol is a robust, self-validating system that includes purification and characterization steps.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Notes
Benzophenone	C₁₃H₁₀O	182.22	1.0 eq
Aniline	C₆H₅NH₂	93.13	1.0 eq	Freshly distilled
Toluene	C₇H₈	92.14	Solvent	Anhydrous
p-Toluenesulfonic acid (p-TsOH)	C₇H₈O₃S	172.20	Catalytic amount
Ethanol	C₂H₅OH	46.07	For recrystallization

Equipment

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Büchner funnel and filter flask

• Rotary evaporator

Step-by-Step Procedure

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, Dean-Stark apparatus, and reflux condenser, add benzophenone (1.0 eq) and aniline (1.0 eq).

• Solvent and Catalyst Addition: Add a sufficient volume of toluene to dissolve the reactants. Add a catalytic amount of p-toluenesulfonic acid.

• Azeotropic Removal of Water: Heat the reaction mixture to reflux. The water formed during the reaction will be azeotropically removed with toluene and collected in the Dean-Stark trap. This continuous removal of water is crucial to drive the reversible reaction to completion.[11][16]

• Monitoring the Reaction: The reaction can be monitored by Thin Layer Chromatography (TLC) to observe the consumption of the starting materials and the formation of the product.

• Work-up: Once the reaction is complete (as indicated by TLC or the cessation of water collection), allow the mixture to cool to room temperature.

• Solvent Removal: Remove the toluene under reduced pressure using a rotary evaporator.

• Purification: The crude product is then recrystallized from ethanol to yield the pure N-(diphenylmethylene)aniline as a crystalline solid.[17][18]

• Characterization: The identity and purity of the synthesized Schiff base should be confirmed using analytical techniques such as melting point determination, FT-IR, ¹H NMR, and ¹³C NMR spectroscopy. The characteristic C=N stretch in the IR spectrum (typically around 1625-1640 cm⁻¹) is a key indicator of successful Schiff base formation.[19][20]

Caption: Experimental Workflow for Schiff Base Synthesis.

Conclusion: A Versatile and Fundamental Transformation

The formation of a Schiff base from benzophenone and aniline is a fundamentally important reaction in organic chemistry, governed by a well-understood, yet nuanced, mechanism. The interplay of nucleophilic addition and acid-catalyzed dehydration, with its critical dependence on pH, offers a rich landscape for scientific exploration and optimization. For researchers in drug development and materials science, a thorough grasp of this mechanism is not merely academic; it is a practical tool for the rational design and efficient synthesis of novel compounds with tailored properties. The protocols and mechanistic insights provided in this guide serve as a robust foundation for further investigation and application of this versatile chemical transformation.

References

• Chemistry LibreTexts. (2025, February 24). 19.8: Nucleophilic Addition of Amines - Imine and Enamine Formation. Retrieved from [Link]

• Anamika, & Prerna. (2021, July 27). REVIEW ON SCHIFF BASES. World Journal of Pharmaceutical Sciences, 9(8), 133-140. Retrieved from [Link]

• OrgoSolver. (n.d.). Carbonyl + Amine Condensation → Imine or Enamine (RNH₂ vs R₂NH). Retrieved from [Link]

• Kumar, D., et al. (2021). Metal complexes driven from Schiff bases and semicarbazones for biomedical and allied applications: a review. Journal of the Iranian Chemical Society, 18(11), 2849-2878. Retrieved from [Link]

• Flavorcon. (2026, March 20). The Chemistry of Schiff Base Formation: Impact on Flavor, Aging, and Shelf Life. Retrieved from [Link]

• IntechOpen. (2022, October 19). Overview of Schiff Bases. Retrieved from [Link]

• Chemistry LibreTexts. (2020, October 20). 12.6: Reactions of Aldehydes and Ketones with Amines. Retrieved from [Link]

• IntechOpen. (2022, October 19). Overview of Schiff Bases. Retrieved from [Link]

• Master Organic Chemistry. (2022, March 7). Imines - Properties, Formation, Reactions, and Mechanisms. Retrieved from [Link]

• University of Babylon. (n.d.). SCHIFF BASES. Retrieved from [Link]

• McMurry, J. (2023, September 20). 19.8 Nucleophilic Addition of Amines: Imine and Enamine Formation. In Organic Chemistry (10th ed.). Cengage Learning. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 2: Reversable reaction including carbinolamine as intermediate through formation of schiff's bases. Retrieved from [Link]

• Chemistry Steps. (2020, January 19). Imines from Aldehydes and Ketones with Primary Amines. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of N-benzylideneaniline. Retrieved from [Link]

• Rufino, V., et al. (2020). Mechanisms of the formation of imines in aqueous solution and the effect of the pH: a theoretical analysis. Arkivoc, 2020(2), 1-16. Retrieved from [Link]

• Organic Syntheses. (n.d.). benzalaniline. Retrieved from [Link]

• Chondhekar, T. K., et al. (2011). Kinetic study of formation of N- Salicylidene-aniline Spectrophotomerically. Journal of Chemical and Pharmaceutical Research, 3(5), 116-123. Retrieved from [Link]

• Al-Amiery, A. A., et al. (2012). Theoretical Study of the Schiff Base Formation Between Para-Substituted Aniline and Thiophene-2-Carbaldehyde. International Journal of Pharmacy and Pharmaceutical Sciences, 4(2), 580-584. Retrieved from [Link]

• Patil, C. J., et al. (2017). Studies on Synthesis of Aromatic Schiff Bases: Part-II. Synthesis, Characterization and Biological Evaluation of Ketimines from Benzophenone with Substituted-anilines. International Journal of Chemical and Physical Sciences, 6(3), 1-6. Retrieved from [Link]

• Okoro, U. C., & Odo, I. J. (2019). Synthesis and Characterization of N-Benzylidene Aniline Ligand for Spectrophotometric Determination of Nickel. Chemistry and Materials Research, 11(10), 22-30. Retrieved from [Link]

• YouTube. (2022, July 24). Schiff Base Reaction-Mechanism, Rxn setup and Application. Retrieved from [Link]

• Pearson. (n.d.). Propose mechanisms for the three imine-forming reactions just shown. Retrieved from [Link]

• JETIR.org. (2018, January). SCHIFF BASES: SYNTHESIS, APPLICATIONS AND CHARACTERIZATION USING FT-NMR SPECTROSCOPY. Retrieved from [Link]

• American Chemical Society. (2020, April 22). Amino Acid Schiff Base Bearing Benzophenone Imine As a Platform for Highly Congested Unnatural α-Amino Acid Synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Spectroscopic Characterization of Schiff Base Metal Complexes, Biological Activity, and Molecular Docking Studies. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Beauty in Chemistry: Making Artistic Molecules with Schiff Bases. Retrieved from [Link]

• ResearchGate. (2017, May 12). (PDF) Studies on Synthesis of Aromatic Schiff Bases: Part-I. Synthesis and Characterization of Ketimines from O-Hydroxy-Acetophenone with Substituted-Anilines. Retrieved from [Link]

• HMU CPD. (n.d.). Synthesis And Infrared Study of Schiff Base Derived From Benzaldehyde And Aniline. Retrieved from [Link]

• E3S Web of Conferences. (n.d.). Synthesis, Spectroscopic Characterization and DFT Analysis of Schiff Bases Derived from Benzalacetone and Benzalacetophenone with Alanine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Recent advances in the chemistry of imine-based multicomponent reactions (MCRs). Retrieved from [Link]

• JOCPR. (n.d.). Synthesis, characterization, antimicrobial and dna interaction studies of benzophenone – ethanamine schiff base with transition metal. Retrieved from [Link]

• Chemistry Steps. (2020, December 9). Imine and Enamine Hydrolysis Mechanism. Retrieved from [Link]

• Royallite Global. (2020, July 2). Synthesis, Characterization and Spectral Studies of a New Azo-Schiff base Ligand Derived from 3,4-diamino benzophenone and its Complexes with Selected Metal Ions. Retrieved from [Link]

• Scholars Research Library. (n.d.). Studies on aromatic schiff bases from methyl-1-naphthyl ketone. Part-I: Synthesis and characterization of ketimines from 1-cetylnaphthalene with derivatives of aniline | Abstract. Retrieved from [Link]

Sources

• 1. wjpsonline.com [wjpsonline.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. cpha.tu.edu.iq [cpha.tu.edu.iq]
• 5. eijppr.com [eijppr.com]
• 6. jocpr.com [jocpr.com]
• 7. jetir.org [jetir.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Metal complexes driven from Schiff bases and semicarbazones for biomedical and allied applications: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Overview of Schiff Bases | IntechOpen [intechopen.com]
• 11. orgosolver.com [orgosolver.com]
• 12. Propose mechanisms for the three imine-forming reactions just sho... | Study Prep in Pearson+ [pearson.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. flavorist.com [flavorist.com]
• 15. 19.8 Nucleophilic Addition of Amines: Imine and Enamine Formation - Organic Chemistry | OpenStax [openstax.org]
• 16. researchgate.net [researchgate.net]
• 17. prepchem.com [prepchem.com]
• 18. cpd.hmu.edu.krd [cpd.hmu.edu.krd]
• 19. files01.core.ac.uk [files01.core.ac.uk]
• 20. e3s-conferences.org [e3s-conferences.org]

The Interplay of Structure and Reactivity: A Technical Guide to the Electronic and Steric Properties of N-(diphenylmethylene)aniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(diphenylmethylene)aniline, a Schiff base derived from benzophenone and aniline, serves as a significant molecular scaffold in organic synthesis and medicinal chemistry. Its utility stems from the nuanced interplay of its electronic and steric characteristics, which dictate its reactivity and interaction with other molecules. This technical guide provides an in-depth analysis of these properties, offering field-proven insights and detailed experimental and computational protocols for its characterization. Understanding the stereoelectronic nature of this imine is paramount for its effective application in the development of novel synthetic methodologies and therapeutic agents.

I. Electronic Landscape: A Tale of Conjugation and Polarization

The electronic properties of N-(diphenylmethylene)aniline are primarily governed by the delocalization of π-electrons across the entire molecular framework, encompassing the two phenyl rings of the diphenylmethylene moiety, the imine bond, and the aniline ring. This extended conjugation influences the molecule's spectroscopic behavior and its reactivity as a nucleophile or a ligand.

A. Frontier Molecular Orbitals and Reactivity

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding a molecule's electron-donating and -accepting capabilities. In N-(diphenylmethylene)aniline, the HOMO is expected to be localized primarily on the electron-rich aniline ring and the nitrogen atom of the imine, making this site susceptible to electrophilic attack. Conversely, the LUMO is anticipated to be distributed over the diphenylmethylene fragment and the imine carbon, rendering it the center for nucleophilic attack.

Computational studies on analogous aniline derivatives provide a framework for estimating the HOMO-LUMO gap of N-(diphenylmethylene)aniline.[1][2] Density Functional Theory (DFT) calculations are a powerful tool for predicting these electronic properties.[3][4] A smaller HOMO-LUMO gap generally correlates with higher reactivity and a bathochromic (red) shift in the UV-Visible absorption spectrum.[2][5]

Diagram: Conceptual Depiction of Frontier Molecular Orbitals

Caption: Conceptual relationship between FMOs and reactivity.

B. Spectroscopic Signature

Table 1: Spectroscopic Data for Analogous Compounds

Compound	λmax (nm)	Solvent	Reference
N,N-Dimethylaniline	298	Not Specified	[6]
Aniline	~280	Acidic Mobile Phase	[9]

II. Steric Profile: A Consequence of Three-Dimensional Architecture

The steric properties of N-(diphenylmethylene)aniline are as critical as its electronic nature in defining its chemical behavior. The bulky diphenylmethylene group imposes significant steric hindrance around the imine nitrogen, influencing its availability for coordination and its role in sterically demanding reactions.

A. Crystallographic Insights

Single-crystal X-ray diffraction studies provide the most definitive picture of the molecule's three-dimensional structure in the solid state.[10] Analysis of the crystal structure of N-(diphenylmethylene)aniline reveals key bond angles and lengths that quantify its steric bulk.

Table 2: Key Crystallographic Data for N-(diphenylmethylene)aniline

Parameter	Value	Reference
C=N Bond Length	1.287 Å	[10]
C-N-C Bond Angle	121.11°	[10]
N-C-C(phenyl) Bond Angle	118.42°	[10]

These values, particularly the C-N-C bond angle, indicate a significant deviation from the ideal 120° of a purely sp²-hybridized nitrogen, a likely consequence of steric repulsion between the phenyl groups. This steric strain forces the phenyl rings out of the plane of the C=N bond, creating a propeller-like conformation. This non-planar arrangement has profound implications for the molecule's ability to act as a ligand, as the steric bulk can control the coordination geometry around a metal center.[11][12]

Diagram: Workflow for Structural and Electronic Analysis

Caption: Integrated workflow for analysis.

B. Implications for Reactivity

The steric hindrance presented by the diphenylmethylene group can be strategically exploited in synthesis. For instance, when used as a bulky base, it can selectively deprotonate less hindered positions. In transition-metal catalysis, its role as a ligand can create a specific coordination environment that influences the selectivity of a reaction.[13][14] However, this same steric bulk can also be a challenge, for example, in reactions where nucleophilic attack at the imine nitrogen is desired.[15][16]

III. Experimental and Computational Protocols

To ensure the trustworthiness and reproducibility of research, detailed and validated protocols are essential. The following sections outline standard procedures for the synthesis, characterization, and computational analysis of N-(diphenylmethylene)aniline.

A. Synthesis of N-(diphenylmethylene)aniline

This protocol is adapted from established procedures for the synthesis of similar imines.[17][18]

Materials:

• Benzophenone

• Aniline

• Toluene

• p-Toluenesulfonic acid (catalyst)

• Dean-Stark apparatus

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, combine benzophenone (1 equivalent), aniline (1 equivalent), and a catalytic amount of p-toluenesulfonic acid in toluene.

• Heat the mixture to reflux. The progress of the reaction can be monitored by the collection of water in the Dean-Stark trap.

• Once the theoretical amount of water has been collected, cool the reaction mixture to room temperature.

• Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

B. Spectroscopic Characterization

1. NMR Spectroscopy: [19][20]

• Sample Preparation: Dissolve a small amount of purified N-(diphenylmethylene)aniline in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Instrumentation: Record ¹H and ¹³C NMR spectra on a spectrometer operating at a frequency of 300 MHz or higher for protons.

• Data Acquisition: Utilize standard pulse sequences. Chemical shifts should be referenced to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

2. UV-Vis Spectroscopy:

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol or cyclohexane).

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition: Use a cuvette with the pure solvent as a reference. Measure the absorbance of the sample solution over a wavelength range of approximately 200-800 nm.

C. Computational Analysis (DFT)

This protocol outlines a general procedure for obtaining the electronic properties of N-(diphenylmethylene)aniline using DFT.[3][21]

Software:

• A quantum chemistry software package such as Gaussian, ORCA, or Spartan.

Procedure:

• Structure Input: Build the 3D structure of N-(diphenylmethylene)aniline using a molecular editor.

• Geometry Optimization: Perform a geometry optimization to find the lowest energy conformation of the molecule. A common level of theory for this is B3LYP with a 6-31G(d) basis set.

• Frequency Calculation: Conduct a vibrational frequency calculation on the optimized geometry to confirm that it is a true minimum (no imaginary frequencies).

• Electronic Property Calculation: From the optimized structure, calculate the molecular orbitals to determine the HOMO and LUMO energies and visualize their distributions.

IV. Conclusion

N-(diphenylmethylene)aniline is a molecule whose chemical identity is defined by a delicate balance of electronic delocalization and steric constraint. The extended π-system facilitates a range of electronic interactions, while the bulky diphenylmethylene group provides a three-dimensional architecture that can be both a tool for stereocontrol and a challenge to reactivity. A thorough understanding of these properties, gained through a combination of experimental characterization and computational modeling, is essential for harnessing the full potential of this versatile imine in the design and synthesis of new chemical entities.

References

• Tucker, P. A., et al. (1975). The crystal and molecular structure of N-(diphenylmethylene)aniline at –160°C. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 31(3), 733-737. [Link]

• ResearchGate. (n.d.). HOMO–LUMO electronic energy gap (eV) of aniline and its substituents. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Data. Retrieved from [Link]

• YouTube. (2024, August 3). General Organic Chemistry | Steric Hindrance | Diazo Coupling Reaction on Aniline. Retrieved from [Link]

• Cha, S. H., et al. (2013). (E)-N-(3,3-Diphenylallylidene)-2-(trifluoromethyl)aniline. Acta Crystallographica Section E: Structure Reports Online, 69(7), o1057. [Link]

• Erwin, B., et al. (2001). Steric and electronic effects on the mechanism of nucleophilic substitution (SNAr) reactions of some phenyl 2,4,6-trinitrophenyl ethers with aniline and N-methylaniline in acetonitrile and in dimethyl sulfoxide. Journal of the Chemical Society, Perkin Transactions 2, (8), 1287-1293. [Link]

• Scribd. (n.d.). Synthesis of Benzylideneaniline Method. Retrieved from [Link]

• SpectraBase. (n.d.). Aniline. Retrieved from [Link]

• Němec, V., et al. (2020). The investigation of the steric hindrance of anilines by means of reactions with PCl3 and BCl3. Dalton Transactions, 49(3), 773-781. [Link]

• Mondal, S., & Chattaraj, P. K. (2021). Accurate Prediction of HOMO–LUMO Gap Using DFT Functional and Application to Next‐Generation Organic Telluro[n]Helicenes Materials. Chemistry–A European Journal, 27(49), 12516-12526. [Link]

• ResearchGate. (2025, July 7). The Investigation of the Steric Hindrance of Anilines by Means of Reactions with PCl3 and BCl3. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H-NMR spectrum of N-methylaniline blocked pMDI. Retrieved from [Link]

• Nakazawa, J., et al. (2016). Catalysis using transition metal complexes featuring main group metal and metalloid compounds as supporting ligands. Accounts of chemical research, 49(9), 1778-1789. [Link]

• IRE Journals. (2019, December). Bond Angle and Twist Angle Calculation of Aniline and Its Reaction Products. Retrieved from [Link]

• SIELC Technologies. (n.d.). UV-Vis Absorption Spectrum of Aniline. Retrieved from [Link]

• Schrödinger. (2022, January 23). HOMO-LUMO Energy Gap. Retrieved from [Link]

• University of Wisconsin-Madison. (2020, February 14). NMR Spectroscopy :: 1H NMR Chemical Shifts. Retrieved from [Link]

• Rutgers University. (2020, September 8). Novel Ligands for Transition-Metal Catalysis. Retrieved from [Link]

• Gowda, B. T., et al. (2002). 1H and 13C NMR Spectral Studies on N-(Aryl)-Substituted Acetamides. Zeitschrift für Naturforschung A, 57(11), 969-975. [Link]

• Organic Syntheses. (n.d.). N-Phenylmaleimide. Retrieved from [Link]

• SciSpace. (2017, December 23). A Theoretical Study of Aniline and Nitrobenzene by Computational Overview. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of N,N-dimethylaniline by aniline and methanol over β zeolite catalyst. Retrieved from [Link]

• Gardner, A. M., et al. (2015). Ultraviolet relaxation dynamics of aniline, N, N-dimethylaniline and 3,5-dimethylaniline at 250 nm. The Journal of chemical physics, 142(11), 114309. [Link]

• YouTube. (2020, October 1). Aniline : Organic synthesis. Retrieved from [Link]

• Semantic Scholar. (2009, March 1). Synthesis and characterizations of N,N′-bis(diphenylphosphino)-2-(aminomethyl)aniline derivatives: application of a palladium(II) complex as pre-catalyst in Heck and Suzuki cross-coupling reactions. Retrieved from [Link]

• PhotochemCAD. (n.d.). A. Aromatic Hydrocarbons A17. N,N-Dimethyl-aniline. Retrieved from [Link]

• NIST. (n.d.). Aniline. Retrieved from [Link]

• Wiley Online Library. (2018, February 21). Transient Ligand‐Enabled Transition Metal‐Catalyzed C−H Functionalization. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Accurate Prediction of HOMO–LUMO Gap Using DFT Functional and Application to Next‐Generation Organic Telluro[n]Helicenes Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. learn.schrodinger.com [learn.schrodinger.com]
• 6. Absorption [N,N-Dimethyl Aniline] | AAT Bioquest [aatbio.com]
• 7. PhotochemCAD | N,N-Dimethyl-aniline [photochemcad.com]
• 8. Aniline [webbook.nist.gov]
• 9. UV-Vis Absorption Spectrum of Aniline | SIELC Technologies [sielc.com]
• 10. researchgate.net [researchgate.net]
• 11. The investigation of the steric hindrance of anilines by means of reactions with PCl3 and BCl3 - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Catalysis using transition metal complexes featuring main group metal and metalloid compounds as supporting ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Rutgers University Office of Research logo [techfinder.rutgers.edu]
• 15. Steric and electronic effects on the mechanism of nucleophilic substitution (SNAr) reactions of some phenyl 2,4,6-trinitrophenyl ethers with aniline and N-methylaniline in acetonitrile and in dimethyl sulfoxide - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. scribd.com [scribd.com]
• 18. Organic Syntheses Procedure [orgsyn.org]
• 19. organicchemistrydata.org [organicchemistrydata.org]
• 20. znaturforsch.com [znaturforsch.com]
• 21. pdf.benchchem.com [pdf.benchchem.com]

The Photophysical Architecture of N-(Diphenylmethylene)aniline: A Comprehensive UV-Vis Spectroscopic Guide

Introduction to the Molecular System

N-(diphenylmethylene)aniline, commonly referred to as benzophenone anil (CAS: 574-45-8), is a prototypical Schiff base characterized by its extended cross-conjugated π -system. Structurally comprising a carbon atom flanked by two phenyl rings and double-bonded to a nitrogen atom bearing a third phenyl ring, this molecule serves as a critical pharmacophore in drug development and a versatile ligand in coordination chemistry.

Understanding its UV-Visible (UV-Vis) absorption spectrum is paramount for researchers monitoring reaction kinetics (such as imine condensation or hydrolysis) and designing photoactive materials. This guide dissects the electronic transitions, solvatochromic behaviors, and rigorous acquisition protocols required to accurately profile the UV-Vis spectrum of N-(diphenylmethylene)aniline.

Mechanistic Grounding: Electronic Transitions and Causality

The absorption profile of N-(diphenylmethylene)aniline is governed by its molecular orbital architecture. The molecule exhibits two primary electronic transitions in the ultraviolet and near-visible regions, dictated by the heteroatomic C=N bond and the surrounding aromatic system.

The π→π∗ Transition (High Energy, High Intensity)

The most prominent feature of the spectrum is a highly intense absorption band located in the deep UV region (typically λmax​ ~245–260 nm). This band arises from the allowed π→π∗ transitions within the conjugated aromatic rings and the C=N double bond.

• Causality of Intensity: Because this is a symmetry-allowed transition with a large transition dipole moment, the molar absorptivity ( ϵ ) is exceptionally high, often exceeding 15,000 M−1cm−1 . The non-planar geometry of the three phenyl rings—forced out of coplanarity by steric hindrance—prevents complete delocalization, which keeps the λmax​ from shifting further into the visible spectrum[1].

The n→π∗ Transition (Low Energy, Low Intensity)

A secondary, much weaker absorption band appears as a shoulder or broad tail in the near-UV to visible boundary ( λmax​ ~330–350 nm). This is attributed to the excitation of the non-bonding lone pair of electrons on the imine nitrogen into the anti-bonding π∗ orbital.

• Causality of Intensity: The n→π∗ transition is formally forbidden by orbital symmetry rules, resulting in a drastically lower molar absorptivity ( ϵ ~100–500 M−1cm−1 ).

• Solvatochromic Shift: This band is highly sensitive to the solvent environment. In protic solvents like ethanol, hydrogen bonding stabilizes the non-bonding ( n ) electrons on the nitrogen. This lowers the energy of the ground state, widening the energy gap between the n and π∗ orbitals, and causing a characteristic hypsochromic (blue) shift compared to non-polar solvents like cyclohexane[2].

Caption: Electronic transition pathways of N-(diphenylmethylene)aniline upon UV irradiation.

Quantitative Spectral Data Summary

To facilitate rapid comparison for assay development, the typical photophysical parameters of N-(diphenylmethylene)aniline are summarized below. Data is representative of measurements taken in standard non-polar and polar solvent systems[3].

Transition Type	Wavelength ( λmax​ )	Molar Absorptivity ( ϵ )	Solvent Environment	Structural Assignment
π→π∗	245 – 255 nm	15,000 – 20,000 M−1cm−1	Cyclohexane / THF	Conjugated aromatic rings & C=N
π→π∗	250 – 260 nm	14,000 – 18,000 M−1cm−1	Ethanol	Conjugated aromatic rings & C=N
n→π∗	340 – 350 nm	100 – 300 M−1cm−1	Cyclohexane / THF	Nitrogen lone pair to π∗ orbital
n→π∗	325 – 335 nm	100 – 250 M−1cm−1	Ethanol	Nitrogen lone pair to π∗ orbital

Self-Validating Experimental Protocol: UV-Vis Acquisition

Acquiring a high-fidelity spectrum of a molecule with such disparate molar absorptivities requires a dual-concentration approach. A single concentration will either saturate the detector at 250 nm or fail to resolve the 340 nm band above baseline noise. This protocol is designed as a self-validating system ensuring adherence to the Beer-Lambert law ( A=ϵlc ).

Materials Required

• Analyte: High-purity N-(diphenylmethylene)aniline (>99%).

• Solvents: Spectroscopic grade Cyclohexane (non-polar) and Absolute Ethanol (polar).

• Cuvettes: Matched quartz cuvettes (10 mm path length). Quartz is mandatory as glass absorbs heavily below 300 nm.

Step-by-Step Methodology

• Stock Solution Preparation:

  • Weigh exactly 2.57 mg of N-(diphenylmethylene)aniline (MW: 257.33 g/mol ).

  • Dissolve in 10.0 mL of the chosen solvent to create a 1.0 mM Stock Solution .

  • Causality: This high-concentration stock is explicitly required to resolve the weak n→π∗ transition, bringing its expected absorbance to a readable ~0.15 - 0.30 AU.

• Working Solution Dilution:

  • Perform a 1:100 dilution of the stock (e.g., 100 μ L stock + 9.9 mL solvent) to create a 10 μ M Working Solution .

  • Causality: This low-concentration solution prevents detector saturation during the intense π→π∗ transition, keeping the maximum absorbance safely within the linear dynamic range of the spectrophotometer (~0.15 - 1.5 AU).

• Instrument Calibration (Baseline Correction):

  • Fill both the reference and sample quartz cuvettes with the pure solvent.

  • Run a baseline zero scan from 600 nm down to 200 nm.

  • Validation Check: A subsequent scan of the blank against the blank must yield a flat line at 0.000 ± 0.002 AU. Any deviation indicates cuvette mismatch or contamination.

• Spectral Acquisition:

  • Scan 1 (High Energy): Place the 10 μ M solution in the sample path. Scan from 400 nm to 200 nm. Record the λmax​ and absorbance for the π→π∗ band.

  • Scan 2 (Low Energy): Empty, rinse, and fill the sample cuvette with the 1.0 mM stock solution. Scan from 600 nm to 300 nm. Record the λmax​ and absorbance for the n→π∗ band.

• Data Synthesis:

  • Calculate the exact molar absorptivity ( ϵ ) for both peaks using the rearranged Beer-Lambert equation: ϵ=A/(l⋅c) .

Caption: Dual-concentration workflow for resolving disparate UV-Vis transitions in Schiff bases.

Applications in Drug Development and Photochemistry

The distinct UV-Vis signature of N-(diphenylmethylene)aniline is highly utilitarian. In drug development, the formation of Schiff bases is a common bioconjugation technique. By monitoring the emergence of the ~250 nm π→π∗ band, scientists can track the kinetic rate of imine condensation between benzophenone derivatives and primary amines in real-time.

Furthermore, in photochemical synthesis, the n→π∗ transition is often targeted by specific UV LED arrays (e.g., 365 nm) to excite the molecule into its singlet state, which rapidly undergoes intersystem crossing to a reactive triplet state. This mechanism is foundational in photo-induced cycloadditions and the generation of reactive intermediates like ketenes and nitrosoarenes[2][4].

References

• Benzenamine, N-(diphenylmethylene)- Source: NIST Chemistry WebBook, SRD 69. URL:[Link]

• Triplet Excited Nitroarene Converts Linear Alkynes to Bent Ketones by Deleting a Carbon Atom Source: ChemRxiv (Cambridge University Press). URL:[Link]

• Triplet Excited Nitroarene Converts Aryl Alkynes to Ketones by Deleting a Carbon Atom Source: Organic Letters (ACS Publications). URL:[Link]

Sources

• 1. theses.gla.ac.uk [theses.gla.ac.uk]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Benzenamine, N-(diphenylmethylene)- [webbook.nist.gov]
• 4. pubs.acs.org [pubs.acs.org]

N-(diphenylmethylene)aniline: A Technical Whitepaper on Physicochemical Properties and Solvation Dynamics

Executive Summary

N-(diphenylmethylene)aniline (commonly known as benzophenone anil) is a prototypical, sterically hindered ketimine. In drug development and materials science, bulky Schiff bases like this serve as critical intermediates and ligands. However, their unique spatial geometry—driven by the steric clash of three phenyl rings—drastically alters their physicochemical behavior compared to simpler imines. This whitepaper provides an authoritative, in-depth analysis of the physical properties, solvation dynamics, and self-validating experimental workflows for the synthesis and solubility profiling of N-(diphenylmethylene)aniline.

Physicochemical Profiling

Understanding the baseline physical properties of N-(diphenylmethylene)aniline is the first step in predicting its behavior in complex formulations or reaction mixtures. The quantitative data is summarized in Table 1 .

Table 1: Core Physicochemical Properties

Property	Value	Reference
IUPAC Name	N,1,1-triphenylmethanimine	[1]
CAS Registry Number	574-45-8	[1]
Molecular Formula	C19H15N
Molecular Weight	257.33 g/mol	[1]
Melting Point	113–114 °C	[2]
Boiling Point	155–170 °C (at 3 mmHg)	[3]
Physical State (Standard Conditions)	Yellowish to olive crystalline solid	[4]

Mechanistic Insights into Solvation Dynamics

The solubility profile of a compound dictates its utility in both synthetic workflows and pharmacological formulations. For N-(diphenylmethylene)aniline, the solvation dynamics are governed by strict stereoelectronic rules:

• Aqueous Insolubility (Hydrophobic Rejection): The imine nitrogen is sp2 hybridized, theoretically possessing a lone pair capable of acting as a hydrogen-bond acceptor. However, the extreme steric encumbrance of the three adjacent phenyl rings forces the molecule into a non-planar conformation. This structural bulk completely shields the nitrogen lone pair from water molecules. Because a stable hydration shell cannot form, the enthalpy of aqueous solvation is highly positive (thermodynamically unfavored), rendering the compound practically insoluble in water.

• Organic Solvation (Lipophilic Interactions): Conversely, the molecule exhibits high solubility in non-polar and polar aprotic solvents (e.g., chloroform, tetrahydrofuran, benzene, and diethyl ether)[3]. Dissolution in these media is entropically driven. The extensive delocalized π -systems of the phenyl rings readily engage in dispersion forces and π−π interactions with organic solvents, easily overcoming the crystal lattice energy.

Experimental Workflows: Synthesis & Solubility Profiling

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every step includes a mechanistic rationale and an inherent quality control checkpoint, eliminating the ambiguity of "black-box" procedures.

Protocol A: Acid-Catalyzed Synthesis of N-(diphenylmethylene)aniline

Objective: To synthesize high-purity ketimine via nucleophilic addition-elimination.

Causality & Rationale: Benzophenone is highly sterically hindered, making uncatalyzed condensation with aniline kinetically unfavored. The introduction of a Brønsted acid (e.g., HBr) protonates the carbonyl oxygen. This increases the electrophilicity of the carbonyl carbon, lowering the activation energy required for the nucleophilic attack by aniline[5].

Step-by-Step Methodology:

• Reactant Preparation: In a 250 mL round-bottom flask, combine 10.0 g (55 mmol) of benzophenone and 6.0 mL (65 mmol) of aniline.

• Catalysis: Add 2 drops of 48% hydrobromic acid (HBr) to act as the catalyst[5].

• Condensation & Dehydration: Heat the mixture to 160–210 °C under a nitrogen atmosphere for 2 hours. Self-Validation Checkpoint 1: If utilizing a Dean-Stark trap with a co-solvent like xylene, the stoichiometric collection of water acts as a real-time kinetic indicator that the equilibrium is shifting toward the imine.

• Isolation: Allow the reaction mixture to cool slightly, then dissolve the crude mass in hot ethanol.

• Purification: Allow the solution to slowly cool to room temperature to induce crystallization. Filter the resulting yellow crystals and wash with cold ethanol to remove unreacted aniline.

• Thermodynamic Validation: Dry the crystals in vacuo and determine the melting point. Self-Validation Checkpoint 2: A sharp melting point transition at exactly 113–114 °C[2] serves as immediate, self-validating thermodynamic proof of structural purity, precluding the need for complex initial chromatography.

Protocol B: Thermodynamic Solubility Profiling

Objective: To empirically validate the lipophilic solvation profile.

Causality & Rationale: By forcing the compound into equilibrium with various solvent systems, we can quantify the thermodynamic sink of the crystal lattice versus the solvation shell.

Step-by-Step Methodology:

• Solvent Selection: Prepare three sealed glass vials containing 10 mL each of (a) Deionized Water, (b) Absolute Ethanol, and (c) Chloroform.

• Saturation: Add an excess of crystalline N-(diphenylmethylene)aniline (approx. 2.0 g) to each vial at 25 °C.

• Equilibration: Agitate the vials for 24 hours in a thermostatic shaker. Causality: 24 hours ensures the system overcomes kinetic dissolution barriers and reaches a true thermodynamic equilibrium state.

• Filtration & Analysis: Filter the suspensions through a 0.22 µm PTFE syringe filter. Analyze the filtrate via UV-Vis spectroscopy. The complete absence of absorbance in the aqueous sample, contrasted with high absorbance in the chloroform sample, validates the hydrophobic rejection mechanism described in Section 3.

Process Visualization

The following diagram maps the logical flow of the self-validating synthesis and solubility profiling protocols, highlighting the transition from raw materials to empirical validation.

Workflow for the synthesis, purification, and solubility profiling of N-(diphenylmethylene)aniline.

Conclusion & Future Perspectives

N-(diphenylmethylene)aniline is a textbook example of how steric bulk dictates physicochemical reality. Its synthesis requires catalytic intervention to overcome steric hindrance, and its resulting geometry completely dictates its solubility—rendering it highly lipophilic and entirely hydrophobic. For drug development professionals, understanding these parameters is crucial when designing bulky, imine-based prodrugs or utilizing ketimines as transient protecting groups in complex organic syntheses.

References

• National Center for Biotechnology Information (NIH). "N-(Diphenylmethylene)aniline - PubChem Compound Summary for CID 219140." PubChem. URL:[Link]

• National Institute of Standards and Technology. "Benzenamine, N-(diphenylmethylene)-." NIST Chemistry WebBook, SRD 69. URL:[Link]

• MacGregor, P. T., et al. "The reactions of the disodium adduct of benzophenone anil." Canadian Journal of Chemistry. URL:[Link]

Sources

• 1. N-(Diphenylmethylene)aniline | C19H15N | CID 219140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzenamine, N-(diphenylmethylene)- [webbook.nist.gov]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. US2063868A - Amino derivatives of aromatic ketones and method of making same - Google Patents [patents.google.com]
• 5. academic.oup.com [academic.oup.com]

Protocols & Analytical Methods

Application Note: N-(Diphenylmethylene)aniline as a Redox-Active Imine Ligand in Advanced Catalysis

Audience: Researchers, scientists, and drug development professionals Focus: Mechanistic rationale, protocol validation, and catalytic applications of benzophenone anil (Ph₂C=NPh)

Executive Summary & Mechanistic Rationale

N-(diphenylmethylene)aniline, commonly known as benzophenone anil (Ph₂C=NPh), is traditionally viewed as an electrophilic substrate in organic synthesis. However, its extended π-conjugated system and low-lying lowest unoccupied molecular orbital (LUMO) make it an exceptional redox-active (non-innocent) imine ligand in coordination chemistry and catalysis.

When exposed to highly electropositive metals, Ph₂C=NPh readily accepts up to two electrons to form stable radical anions or dianions. This electron-reservoir behavior prevents metal agglomeration, solubilizes the metal center, and enables multi-electron redox processes. While it forms robust coordination complexes with d-block transition metals (e.g., modulating the electrophilicity of iron(II) in [(η5-Cp)(η6-benzophenone-anil)Fe]+ complexes) 1, its most groundbreaking modern application lies in extending transition-metal-like catalytic behavior to inner transition metals (Lanthanides) and heavy s-block metals. By forming stable azametallacyclopropanes, the ligand allows these metals to mimic the oxidative addition and reductive elimination cycles typically reserved for precious metals like Palladium or Ruthenium.

Application I: Barium-Catalyzed Hydrogenation of Unactivated Alkenes

Causality & Mechanism: Barium metal is historically a poor hydrogenation catalyst due to its insolubility and passivating oxide layer. By introducing Ph₂C=NPh to activated Ba(0), the metal transfers two electrons to the imine, forming a highly soluble, deep red azametallacyclopropane complex: [(Ph₂CNPh)Ba·(THF)₃]₂2. This complex acts as a homogeneous pseudo-transition metal synthon. The dianionic ligand serves as an electron reservoir, enabling the heterolytic cleavage of H₂ and subsequent hydride transfer to unactivated alkenes—a feat previously thought impossible for s-block metals.

Experimental Protocol 1: In Situ Catalyst Generation and Hydrogenation

Note: All manipulations must be performed under strict Schlenk or glovebox conditions using anhydrous, degassed solvents.

• Metal Activation: Evaporate and co-condense commercial Barium metal with heptane.

  • Causality: Commercial Ba is heavily passivated; this physical activation is mandatory to expose the highly reducing Ba(0) surface.

• Ligand Coordination: Suspend the activated Ba(0) in THF and add 1.0 equivalent of Ph₂C=NPh.

  • Self-Validation: The solution will immediately transition to a deep red color. This optical cue confirms the 2e⁻ reduction of the imine to the Ph₂CNPh₂ dianion and the successful formation of the azametallacyclopropane dimer.

• Substrate Addition: Introduce the unactivated alkene substrate (e.g., 1-methylcyclohexene or Ph₂C=CPh₂) to the reaction vessel.

• Hydrogenation: Transfer the mixture to a high-pressure reactor, pressurize with H₂ (12 bar), and heat to 120–150 °C.

  • Causality: Elevated temperature and pressure are required to drive the heterolytic cleavage of H₂ across the Ba–N bond of the sterically hindered complex.

• Workup: Cool the reactor, safely vent the H₂ gas, and quench the active catalyst with a minimal amount of degassed methanol. Analyze the organic layer via GC-MS or ¹H NMR.

Quantitative Data Summary

Table 1: Catalytic Hydrogenation of Alkenes using the Ba / Ph₂C=NPh System

Substrate	Catalyst System	Reaction Conditions	Conversion Yield (%)
Ph₂C=C(H)Ph	Ba(0) + Ph₂C=NPh	12 bar H₂, 120 °C	> 99%
1-Methylcyclohexene	Ba(0) + Ph₂C=NPh	12 bar H₂, 150 °C	> 99%
Ph₂C=CPh₂ (Tetrasubstituted)	Ba(0) + Ph₂C=NPh	12 bar H₂, 120 °C	> 99%
cis/trans-3-hexene	Ba(0) + Ph₂C=NPh	12 bar H₂, 120 °C	> 99%

Pathway Visualization

Fig 1. Catalytic cycle of Ba-mediated alkene hydrogenation using the Ph2C=NPh redox-active ligand.

Application II: Ytterbium-Catalyzed Intermolecular Hydrophosphination

Causality & Mechanism: The synthesis of bis(alkenyl)phosphine oxides via the addition of phosphines to alkynes typically requires late d-block transition metals (e.g., Pd, Ni). However, these late metals suffer from severe product inhibition due to their high affinity for trivalent phosphines. Ytterbium, an inner transition metal, circumvents this. By reacting Yb(0) with Ph₂C=NPh in the presence of hexamethylphosphoramide (HMPA), a highly active Yb-imine precatalyst is formed 3. The Ph₂C=NPh ligand stabilizes the necessary Yb(II)/Yb(III) intermediates, while HMPA satisfies the high coordination number required by the large lanthanide radius. This system efficiently activates the P–H bond without suffering from product poisoning.

Experimental Protocol 2: Dual Hydrophosphination of Alkynes

• Precatalyst Formation: In a Schlenk flask under N₂, combine activated Yb metal (10 mol%), Ph₂C=NPh (10 mol%), and HMPA (60 mol%) in THF. Stir at room temperature for 2 hours.

  • Causality: HMPA acts as a strong σ-donor, satisfying the high coordination number of Yb and preventing the precipitation of inactive polymeric species, thereby stabilizing the active Yb-imine complex.

• Substrate Addition: Add the alkyne substrate (e.g., 1-phenylprop-1-yne, 2.0 equiv) followed by diphenylphosphine (Ph₂PH, 1.0 equiv).

• Catalytic Cycle: Heat the mixture to 60 °C and stir.

  • Self-Validation: Monitor the reaction via ³¹P NMR spectroscopy. The disappearance of the Ph₂PH signal (typically around -40 ppm) confirms the complete insertion of the alkyne.

• Oxidative Workup: Cool the reaction to 0 °C and carefully add aqueous H₂O₂.

  • Causality: While late transition metals often require harsh oxidants to release the product from the metal center, the oxophilic nature of the Yb complex allows for a mild H₂O₂ workup to yield the stable bis(alkenyl)phosphine oxide directly.

• Isolation: Extract the aqueous layer with ethyl acetate, dry the combined organic layers over MgSO₄, concentrate in vacuo, and purify via silica gel chromatography.

Quantitative Data Summary

Table 2: Yb-Imine Catalyzed Hydrophosphination of Alkynes

Alkyne Substrate	Phosphine Reagent	Additive	Yield of Oxide (%)	Stereoselectivity
1-phenylprop-1-yne	Ph₂PH	HMPA (6 eq)	43 - 64%	High (Z,Z-preference)
Symmetrical diynes	Ph₂PH	HMPA (6 eq)	> 70%	High (Z,Z-preference)

Pathway Visualization

Fig 2. Reaction pathway for Yb-imine catalyzed dual hydrophosphination of alkynes.

References

• Synthesis, structure and hydrolysis of some [(η5-cyclopentadienyl)(η6-arene) iron(II)][PF6] complexes bearing an imine or a nitrone function in α-position of the arene ligand.Journal of Organometallic Chemistry.
• Metallic Barium: A Versatile and Efficient Hydrogenation Catalyst.
• Ytterbium-Catalyzed Dual Intermolecular Hydrophosphination: Synthesis of Bis(phosphinyl)dienes and Bis(alkenyl)phosphine Oxides.Chemistry Letters.

Sources

• 1. researchgate.net [researchgate.net]
• 2. d-nb.info [d-nb.info]
• 3. hiroshima.repo.nii.ac.jp [hiroshima.repo.nii.ac.jp]

Application Note: Solvent-Free Synthesis Protocols for N-(Diphenylmethylene)aniline

Executive Summary & Chemical Context

N-(diphenylmethylene)aniline is a sterically hindered Schiff base (imine) formed by the condensation of benzophenone and aniline. In pharmaceutical development and advanced organic synthesis, this compound serves as a critical ammonia surrogate and a robust precursor for complex N-protected primary amines [2].

Historically, synthesizing this specific imine has been notoriously difficult due to two compounding kinetic barriers:

• Low Electrophilicity: The carbonyl carbon of benzophenone is highly stabilized by the resonance of two adjacent phenyl rings and is severely sterically shielded.

• Weak Nucleophilicity: The lone pair of electrons on the aniline nitrogen is delocalized into its aromatic ring, reducing its ability to attack the shielded carbonyl.

Conventional syntheses attempt to overcome these barriers using harsh Lewis acid catalysts (e.g., TiCl₄, ZnCl₂), toxic refluxing solvents (toluene, xylene), and Dean-Stark traps to remove water over 24 hours. However, modern green chemistry has demonstrated that solvent-free methodologies —specifically pressure reduction and mechanochemical grinding—not only eliminate volatile organic compounds (VOCs) but fundamentally alter the reaction kinetics to achieve near-quantitative yields in a fraction of the time [1].

Mechanistic Causality: Why Solvent-Free is Kinetically Superior

As an Application Scientist, it is crucial to understand why removing the solvent improves the reaction, rather than just treating it as an environmental benefit.

• Maximized Collision Frequency: In a neat (solvent-free) mixture, the localized concentration of benzophenone and aniline is absolute. This extreme proximity dramatically increases the frequency of productive molecular collisions, partially offsetting the high activation energy imposed by steric hindrance.

• Le Chatelier’s Principle via Vacuum: Imine condensation is a reversible equilibrium reaction ( R2​C=O+R′−NH2​⇌R2​C=N−R′+H2​O ). By applying a continuous high vacuum (< 0.1 mmHg) directly to the neat liquid mixture, the water byproduct is instantly vaporized and removed from the system. This actively prevents the reverse hydrolysis pathway, driving the equilibrium entirely toward the product [1].

• Phase Transition Trapping: As the reaction progresses under vacuum, the system undergoes a dramatic liquid-to-solid phase transition. The newly formed N-(diphenylmethylene)aniline crystallizes out of the melt. This solid-state matrix physically traps the product while allowing water vapor to escape, locking the chemical state and preventing degradation [1].

Workflow Visualization

Workflow of solvent-free imine synthesis via pressure reduction and phase transition.

Experimental Protocols

The following protocols are designed as self-validating systems to ensure reproducibility and high-fidelity results in a laboratory setting.

Protocol A: Catalyst-Free Pressure Reduction Technique

This protocol utilizes thermodynamic shifting to force the reaction without the need for acidic promoters.

Step-by-Step Methodology:

• Preparation: In a flame-dried 50 mL round-bottom flask, add exactly equimolar amounts of benzophenone (10.0 mmol, 1.82 g) and aniline (10.0 mmol, 0.93 g). Crucial: Do not add any solvent. The precise 1:1 ratio ensures no unreacted liquid remains to contaminate the final solid product [1].

• Initiation: Connect the flask to a vacuum manifold equipped with a high-efficiency rotary vane pump. Reduce the internal pressure to < 0.1 mmHg.

• Thermal Activation: Submerge the flask in an oil bath pre-heated to 80 °C. Stir vigorously using a magnetic stir bar. The mixture will initially form a homogenous, pale-yellow melt.

• Self-Validation (Phase Transition Monitoring): Observe the physical state of the reaction. Between 45 to 60 minutes, the reaction rate will peak, and the mixture will undergo a sudden liquid-to-solid phase transition. The cessation of stirring due to solidification is your primary physical indicator of near-quantitative conversion.

• Isolation & Verification: Break the vacuum with dry argon. The resulting solid is highly pure N-(diphenylmethylene)aniline.

  • Analytical Check: Run an FT-IR on the crude solid. The successful reaction is validated by the complete disappearance of the benzophenone C=O stretch (~1660 cm⁻¹) and the appearance of a sharp imine C=N stretch (~1620 cm⁻¹).

Protocol B: Mechanochemical Grinding (Solid-Acid Catalyzed)

This protocol is ideal for rapid, ambient-temperature synthesis using localized frictional energy.

Step-by-Step Methodology:

• Preparation: In an agate mortar (or a planetary ball mill for scale-up >20g), combine benzophenone (5.0 mmol, 0.91 g) and aniline (5.0 mmol, 0.46 g).

• Catalytic Activation: Add 5 mol% of a recyclable solid acid catalyst (e.g., sulfated anatase-titania, TiO₂-SO₄²⁻). The solid acid protonates the sterically hindered carbonyl oxygen, significantly lowering the activation energy for the incoming aniline nucleophile without turning the mixture into a liquid slurry.

• Mechanochemical Grinding: Grind the mixture vigorously with a pestle for 15–30 minutes at ambient temperature. The localized frictional heating and extreme contact pressure facilitate the nucleophilic attack, while the open-air environment allows the water byproduct to evaporate.

• Self-Validation (TLC Tracking): Extract a 1 mg aliquot of the powder, dissolve it in 0.5 mL of ethyl acetate, and spot it on a silica TLC plate (Eluent: Hexane/EtOAc 9:1). The imine product will migrate significantly higher (less polar) than the starting aniline. The absence of the lower aniline spot validates completion.

• Purification: Wash the solid mixture with cold distilled water to dissolve and remove the acid catalyst. Filter the crystalline product and dry under a vacuum desiccator.

Quantitative Data Summary

The table below summarizes the operational metrics of the solvent-free methods against the conventional Dean-Stark approach, highlighting the drastic improvements in environmental impact (E-factor) and reaction efficiency.

Synthesis Method	Catalyst	Reaction Conditions	Reaction Time	Typical Yield	E-Factor (Waste/Product)
Conventional (Dean-Stark)	TiCl₄ / ZnCl₂	Toluene, Reflux (110 °C)	12 – 24 h	60 – 75%	> 50
Pressure Reduction [1]	None	Neat, Vacuum (< 0.1 mmHg), 80 °C	1 – 2 h	> 95%	< 1
Mechanochemical Grinding	Solid Acid (TiO₂-SO₄²⁻)	Neat, Ambient Temp, High Friction	15 – 30 min	85 – 90%	< 2

References

• Suzuki, S., Sakaki, S., Ishizuka, S., Nishino, T., Ito, H., Nonaka, R., Noike, M., Kodama, T., Nozaka, H., Sato, T., Agematsu, H., Maruyama, K., Oyamada, S., Kuroishi, T., Sasaki, K., Yagawa, K., Yoshioka, M., & Yokoyama, Y. (2018). Efficient Solvent- and Catalyst-Free Syntheses of Imine Derivatives Applying the Pressure Reduction Technique: Remarkable Change of the Reaction Rate with the Phase Transition. Green and Sustainable Chemistry, 8, 167-179. URL:[Link]

• Kondo, Y., Morisaki, K., Hirazawa, Y., Morimoto, H., & Ohshima, T. (2019). A Convenient Preparation Method for Benzophenone Imine Catalyzed by Tetrabutylammonium Fluoride. Organic Process Research & Development, 23(8), 1718-1724. URL:[Link]

Application Note: Acid-Catalyzed Hydrolysis of N-(Diphenylmethylene)aniline

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Focus: Mechanistic rationale, kinetic considerations, and standardized protocols for the deprotection of benzophenone imines.

Strategic Context and Chemical Significance

In complex organic synthesis and active pharmaceutical ingredient (API) development, the selective protection and deprotection of primary amines is a critical operation. N-(diphenylmethylene)aniline, a prototypical ketimine (Schiff base), frequently emerges as an intermediate. Benzophenone imine is widely utilized as an ammonia surrogate in transition-metal-catalyzed Buchwald-Hartwig aminations and hydroaminations due to its stability and high organic solubility[1][2].

To unveil the free primary amine (aniline) post-coupling, the ketimine must undergo an acid-catalyzed hydrolysis. This transformation must be highly efficient, chemoselective, and allow for the orthogonal separation of the target aniline from the benzophenone byproduct[2]. As a Senior Application Scientist, I have structured this guide to move beyond basic empirical recipes, providing the mechanistic causality and kinetic insights necessary to optimize this hydrolysis across diverse molecular scaffolds.

Mechanistic Causality of Ketimine Hydrolysis

The hydrolysis of N-(diphenylmethylene)aniline is not a single-step cleavage but a sequence of reversible, pH-dependent equilibria. Understanding this pathway is essential for troubleshooting incomplete conversions or side reactions.

• Protonation: The lone pair on the imine nitrogen is protonated by the acid catalyst. This step is crucial as it significantly increases the electrophilicity of the imine carbon.

• Nucleophilic Attack: An aqueous water molecule attacks the activated imine carbon, forming a tetrahedral hemiaminal intermediate.

• Proton Transfer & Cleavage: A rapid proton transfer occurs from the oxygen to the nitrogen atom, converting the aniline moiety into a superior leaving group. The C-N bond cleaves, expelling the free aniline (which is immediately protonated to anilinium in the acidic medium) and leaving behind a protonated ketone that deprotonates to yield benzophenone.

Figure 1: Acid-catalyzed hydrolysis mechanism of N-(diphenylmethylene)aniline.

Kinetic Considerations and Substituent Effects

The rate of hydrolysis is highly dependent on the electronic nature of the aniline ring. Kinetic studies utilizing Hammett parameters demonstrate that electron-withdrawing groups (EWGs) on the aniline moiety accelerate the hydrolysis rate, whereas strongly electron-donating groups (EDGs) like -OMe or -NMe₂ decrease the rate of hydrolysis[3]. This is because EDGs stabilize the imine ground state through conjugation, increasing the activation energy required to reach the hemiaminal transition state.

Experimental Design: Solvent and Acid Selection

The primary challenge in this hydrolysis is phase management. N-(diphenylmethylene)aniline is highly lipophilic, while the hydrolysis requires water. Therefore, a water-miscible organic co-solvent (like THF or 1,4-dioxane) or a vigorously stirred biphasic system (like EtOAc/Water) is required.

Standard protocols heavily favor the use of 1.0 M to 2.0 M Hydrochloric Acid (HCl)[2][4]. The chloride counterion is well-tolerated, and the strong acidity rapidly drives the equilibrium toward the cleaved products by trapping the released aniline as an unreactive, water-soluble anilinium chloride salt.

Table 1: Quantitative Comparison of Hydrolysis Conditions

Solvent System	Acid Catalyst	Temp	Time	Phase Partitioning Strategy	Ref
THF / Water	2.0 M HCl	20-25 °C	15-30 min	EtOAc (Benzophenone) / Aq (Anilinium)	[4]
EtOAc / Water	1.0 M HCl	20-25 °C	1-2 h	EtOAc (Benzophenone) / Aq (Anilinium)	[2]
Et₂O / Water	2.0 M HCl	20-25 °C	24 h	Et₂O (Benzophenone) / Aq (Anilinium)	[1]
1,4-Dioxane / Water	AcOH (5000 eq)	50 °C	Kinetic	Spectroscopic monitoring (No extraction)	[3]

Insight: THF is generally the superior solvent for rapid hydrolysis (15-30 minutes) due to its ability to fully homogenize the lipophilic imine and the aqueous acid[4]. Biphasic systems like Et₂O/Water can take up to 24 hours due to mass transfer limitations at the solvent interface[1].

Standardized Protocol: Step-by-Step Methodology

This protocol is designed as a self-validating system. By leveraging the drastic solubility differences between the neutral benzophenone and the protonated anilinium salt, the purification process is built directly into the workup.

Reagents Required

• N-(diphenylmethylene)aniline substrate

• Tetrahydrofuran (THF), Reagent Grade

• 2.0 M Aqueous Hydrochloric Acid (HCl)

• Ethyl Acetate (EtOAc) or Hexane/EtOAc (2:1)

• 2.0 M Aqueous Sodium Hydroxide (NaOH)

• Dichloromethane (DCM)

• Brine (Saturated NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Step-by-Step Procedure

Step 1: Reaction Setup

• Charge a round-bottom flask equipped with a magnetic stir bar with N-(diphenylmethylene)aniline (1.0 equivalent).

• Dissolve the substrate in THF to achieve a concentration of approximately 0.1 M to 0.2 M. Ensure complete dissolution.

Step 2: Acidic Hydrolysis 3. While stirring vigorously at room temperature (20-25 °C), add 2.0 M aqueous HCl (3.0 to 5.0 equivalents) dropwise to the THF solution[4]. 4. Allow the reaction mixture to stir for 15 to 30 minutes. 5. Self-Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC). The highly UV-active, non-polar imine spot should disappear, replaced by a non-polar benzophenone spot and a baseline spot (the highly polar anilinium salt).

Step 3: Phase Separation & Byproduct Removal 6. Dilute the reaction mixture with an equal volume of EtOAc (or a 2:1 Hexane/EtOAc mixture) and an equal volume of distilled water[2][4]. 7. Transfer to a separatory funnel and agitate. Allow the phases to separate. 8. Critical Partitioning: The organic layer now contains the cleaved benzophenone and any unreacted starting material. The aqueous layer contains the target product as the water-soluble anilinium chloride salt. 9. Separate the layers. Wash the aqueous layer one additional time with EtOAc to ensure complete removal of benzophenone[2]. Retain the aqueous layer.

Step 4: Amine Recovery (Freebasing) 10. Cool the retained aqueous layer in an ice bath to prevent exothermic degradation. 11. Slowly add 2.0 M aqueous NaOH until the pH of the solution is > 10 (Verify with pH paper). The solution may become cloudy as the free aniline precipitates or oils out. 12. Extract the basified aqueous layer with DCM (3 x 15 mL). The free aniline will partition into the organic DCM layer. 13. Combine the DCM extracts, wash with brine, and dry over anhydrous Na₂SO₄. 14. Filter and concentrate under reduced pressure to yield the pure aniline.

Figure 2: Step-by-step experimental workflow and phase separation logic for ketimine hydrolysis.

Troubleshooting & Edge Cases

• Incomplete Hydrolysis: If TLC indicates remaining imine after 30 minutes, the substrate may possess strongly electron-donating groups that stabilize the imine[3]. Increase the reaction temperature to 40 °C or extend the reaction time to 2-4 hours.

• Acid-Sensitive Functional Groups: If the target aniline contains acid-labile protecting groups (e.g., Boc, acetals), 2.0 M HCl will cause unwanted global deprotection. In such cases, swap the strong acid for mildly acidic conditions using Hydroxylamine hydrochloride (NH₂OH·HCl) and sodium acetate in methanol. This alternative pathway relies on transimination rather than direct aqueous hydrolysis, trapping the benzophenone as an oxime and releasing the free amine under near-neutral conditions.

Sources

• 1. Asymmetric synthesis of allylic amines via hydroamination of allenes with benzophenone imine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. rep-dspace.uminho.pt [rep-dspace.uminho.pt]

Application Note: The Diphenylmethylene Protecting Group for Primary Amines: Synthesis, Utility, and Deprotection of N-(Diphenylmethylene)anilines

Executive Summary

Primary anilines are ubiquitous structural motifs in pharmaceuticals, agrochemicals, and advanced materials. However, the inherent nucleophilicity and acidity of the free –NH₂ group often necessitate robust protection during multi-step syntheses, particularly when employing harsh organometallic reagents or transition-metal-catalyzed cross-couplings.

While carbamates (e.g., Boc, Cbz) are industry standards, they retain an acidic N–H proton that can interfere with strong bases. The diphenylmethylene (benzhydrylidene) group , typically introduced via benzophenone imine, offers a fully masked nitrogen center. The resulting N-(diphenylmethylene)anilines are exceptionally stable to strong bases, nucleophiles, and flash chromatography, making them indispensable for complex synthetic workflows [1]. Furthermore, this system acts as an elegant "ammonia surrogate" in Buchwald-Hartwig cross-couplings, allowing for the direct synthesis of protected primary anilines from aryl halides [2].

Mechanistic Causality: Why Choose the Diphenylmethylene Group?

As an Application Scientist, selecting the correct protecting group requires anticipating downstream reaction conditions. The N-(diphenylmethylene) group offers distinct mechanistic advantages over traditional carbamates:

Orthogonality to Strong Bases

Standard N-Boc or N-Ac protected anilines possess an acidic N–H proton (pKa ~15–18). If downstream functionalization requires strong bases (e.g., halogen-metal exchange using n-butyllithium or directed ortho-metalation), this proton will be abstracted, consuming an equivalent of base and potentially directing unwanted side reactions.

The N-(diphenylmethylene) moiety completely masks the nitrogen, leaving no acidic protons. Literature demonstrates that the stability of this imine to alkyllithium reagents at low temperatures allows seamless halogen−metal exchange, enabling the convenient preparation of highly functionalized aniline derivatives [4].

The "Ammonia Surrogate" Strategy

Free ammonia binds tightly to palladium, often poisoning catalysts during cross-coupling. Benzophenone imine bypasses this limitation. It couples efficiently with aryl halides under Buchwald-Hartwig conditions to form N-(diphenylmethylene)anilines. This intermediate can be carried through subsequent synthetic steps or immediately deprotected to yield the primary aniline, effectively making benzophenone imine a highly efficient ammonia surrogate [2].

Causality in Deprotection

The imine bond is highly stable to basic and nucleophilic conditions but is susceptible to acidic hydrolysis. Deprotection is highly tunable: it can be achieved via mild aqueous acid (protonating the imine to trigger hydrolytic cleavage) or, for acid-sensitive substrates, via transimination using an alpha-effect nucleophile like hydroxylamine [3].

Quantitative Comparison of Aniline Protecting Groups

To guide experimental design, the following table summarizes the stability profiles of common aniline protecting groups against standard synthetic conditions.

Protecting Group	Stability to Strong Base (e.g., n-BuLi)	Stability to Nucleophiles	Stability to Pd-Catalysis	Standard Deprotection Conditions
N-(Diphenylmethylene)	Excellent (No acidic N–H)	Excellent	Excellent	Mild Acid (HCl) or NH₂OH
N-Boc	Poor (N–H deprotonates)	Good	Good	Strong Acid (TFA, HCl/Dioxane)
N-Cbz	Poor (N–H deprotonates)	Good	Good	Hydrogenolysis (H₂, Pd/C)
N-Acetyl	Poor (N–H deprotonates)	Moderate	Good	Strong Base/Heat or Strong Acid

Visualizing the Workflows

Workflow for synthesis and functionalization of N-(diphenylmethylene)anilines.

Acid-catalyzed hydrolytic deprotection mechanism of N-(diphenylmethylene)anilines.

Experimental Protocols

Protocol A: Synthesis of N-(Diphenylmethylene)anilines via Buchwald-Hartwig Cross-Coupling

Objective: Convert an aryl halide to a protected primary aniline using benzophenone imine as an ammonia surrogate.

Reagents:

• Aryl bromide (1.0 equiv)

• Benzophenone imine (1.1 equiv)

• Pd₂(dba)₃ (2 mol%)

• rac-BINAP (6 mol%)

• NaOtBu (1.4 equiv)

• Anhydrous Toluene (0.2 M)

Step-by-Step Methodology:

• Preparation: In an inert atmosphere (glovebox or Schlenk line), charge a flame-dried flask with the aryl bromide, Pd₂(dba)₃, rac-BINAP, and NaOtBu.

  • Causality Note: NaOtBu is selected because it is sufficiently basic to deprotonate the benzophenone imine intermediate, facilitating transmetalation without degrading the palladium catalyst.

• Addition: Add anhydrous toluene followed by benzophenone imine via syringe.

  • Causality Note: Toluene provides a high-boiling, non-coordinating environment that maximizes the rate of reductive elimination.

• Reaction: Heat the mixture to 80 °C for 8–12 hours. Monitor via TLC (Hexanes/EtOAc).

  • Self-Validation: The product N-(diphenylmethylene)aniline will appear as a highly UV-active, non-polar spot.

• Workup: Cool to room temperature, dilute with diethyl ether, and filter through a pad of Celite to remove Pd black and inorganic salts. Concentrate under reduced pressure.

• Purification: Purify via silica gel flash chromatography. The resulting Schiff bases are highly stable to silica gel, allowing for straightforward isolation without on-column hydrolysis [1].

Protocol B: Mild Deprotection to Yield the Free Aniline

Objective: Cleave the diphenylmethylene group to reveal the functionalized primary aniline.

Method 1: Acidic Hydrolysis (For robust substrates)

• Dissolve the N-(diphenylmethylene)aniline derivative in THF (0.2 M).

• Add 1.0 M aqueous HCl (2.0 equiv) dropwise at room temperature.

• Stir for 2–4 hours.

  • Causality Note: The acid protonates the imine nitrogen, drastically increasing the electrophilicity of the imine carbon. This carbon is then attacked by water to form a hemiaminal that collapses to release benzophenone and the aniline hydrochloride salt.

• Partition between EtOAc and water. The byproduct (benzophenone) remains in the organic layer. Basify the aqueous layer with 1M NaOH and extract with EtOAc to isolate the free aniline.

Method 2: Transimination (For acid-sensitive substrates)

• Dissolve the protected aniline in Methanol (0.2 M).

• Add Hydroxylamine hydrochloride (1.5 equiv) and Sodium acetate (1.5 equiv).

• Stir at room temperature for 1–3 hours.

  • Causality Note: Hydroxylamine acts as an alpha-effect nucleophile that rapidly attacks the imine carbon even at near-neutral pH. It irreversibly forms the thermodynamically stable benzophenone oxime, driving the equilibrium forward and releasing the free aniline under exceptionally mild conditions[3].

References

• Applications of Benzophenone imine - ChemicalBook. 1

• What is Benzophenone imine and its Applications in Organic Synthesis? - Guidechem. 2

• Benzophenone imine | 1013-88-3 - Benchchem.3

• Palladium-Catalyzed Synthesis of Monodisperse, Controlled-Length, and Functionalized Oligoanilines - Journal of the American Chemical Society (acs.org). 4

Sources

• 1. Applications of Benzophenone imine_Chemicalbook [chemicalbook.com]
• 2. Page loading... [guidechem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: N-(diphenylmethylene)aniline Stability and Storage

Prepared by: Senior Application Scientist, Chemical Dynamics Division

Welcome to the technical support guide for N-(diphenylmethylene)aniline. This document is designed for researchers, scientists, and drug development professionals to address common challenges related to the storage and stability of this valuable imine compound. Our goal is to provide not just protocols, but a deeper understanding of the underlying chemistry to empower you to prevent degradation and ensure the integrity of your experiments.

Section 1: The Chemistry of Instability: Understanding Imine Hydrolysis

Q: I've observed my solid N-(diphenylmethylene)aniline sample becoming oily or changing in consistency over time. What is happening?

A: This is a classic sign of hydrolysis. N-(diphenylmethylene)aniline, like other imines (also known as Schiff bases), is susceptible to cleavage by water.[1][2] The C=N double bond is the reactive site. In the presence of water, the imine reverts to its parent carbonyl compound (benzophenone) and primary amine (aniline).[3] Since aniline and benzophenone have much lower melting points than the parent imine, this degradation often manifests as the solid sample becoming an oily or sticky mixture.

The reaction is an equilibrium process, but in the presence of excess water, the equilibrium is strongly shifted towards the formation of the ketone and amine.[4] The reaction is significantly accelerated by acidic conditions.[1][5]

The Hydrolysis Mechanism Explained:

The hydrolysis of an imine is essentially the reverse of its formation.[2][3] The process is catalyzed by acid, which protonates the imine nitrogen. This protonation creates a highly electrophilic iminium ion, which is readily attacked by the nucleophilic oxygen atom of a water molecule.[4][5] A series of proton transfers and the eventual elimination of the amine lead to the final carbonyl product. The rate of this reaction is often fastest in mildly acidic conditions (around pH 4-5).[5][6]

Below is a diagram illustrating the acid-catalyzed hydrolysis pathway.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. testbook.com [testbook.com]
• 3. byjus.com [byjus.com]
• 4. Imine and Enamine Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Optimizing the yield of N-(diphenylmethylene)aniline in sterically hindered reactions

Welcome to the Technical Support Center for Advanced Organic Synthesis. This guide is specifically engineered for researchers, scientists, and drug development professionals dealing with the kinetic and thermodynamic bottlenecks of synthesizing highly sterically hindered imines, specifically N-(diphenylmethylene)aniline (also known as benzophenone anil).

Below, you will find field-proven troubleshooting FAQs, mechanistic insights, and self-validating experimental protocols to optimize your yields.

Part 1: Troubleshooting Guide & FAQs

Q1: Why does the standard Dean-Stark condensation (p-TsOH in refluxing toluene) yield less than 20% for N-(diphenylmethylene)aniline? A: The failure of standard Brønsted acid-catalyzed condensation here is twofold. First, steric hindrance : benzophenone possesses two bulky phenyl rings that severely shield the carbonyl carbon, creating a massive kinetic barrier to the nucleophilic attack. Second, electronic deactivation : aniline is a relatively weak nucleophile because its nitrogen lone pair is delocalized into the aromatic ring. Standard Dean-Stark conditions cannot provide sufficient electrophilic activation of the ketone to overcome these combined barriers, leaving the thermodynamic equilibrium heavily favoring the starting materials.

Q2: How does the Titanium Tetrachloride ( TiCl4​ ) method overcome these thermodynamic and kinetic barriers? A: TiCl4​ acts as both a hyper-potent Lewis acid and an irreversible thermodynamic sink[1](). Kinetically, it strongly coordinates to the carbonyl oxygen, drastically increasing the electrophilicity of the hindered carbon. Thermodynamically, as the hemiaminal intermediate forms and dehydrates, TiCl4​ reacts with the eliminated water to form insoluble titanium dioxide ( TiO2​ ) and HCl . The precipitation of TiO2​ removes water from the system irreversibly, driving the Le Chatelier equilibrium entirely toward the imine product[2]().

Q3: I am using the TiCl4​ method, but my yield is still low and I see unreacted aniline. What is going wrong? A: This is almost always a base stoichiometry or moisture issue . The reaction generates 4 equivalents of HCl per mole of TiCl4​ . If this acid is not immediately neutralized, it will protonate your aniline to form an unreactive anilinium hydrochloride salt. You must use a sterically hindered tertiary amine base, such as DABCO (1,4-diazabicyclo[2.2.2]octane) or triethylamine, in at least a 3-fold to 4-fold molar excess relative to TiCl4​ [1](). Additionally, TiCl4​ is violently hygroscopic; any atmospheric moisture will pre-hydrolyze the catalyst, killing its efficacy.

Q4: Is there a milder alternative if my substrate cannot tolerate the harsh TiCl4​ conditions? A: Yes. Formal transimination using benzophenone imine ( Ph2​C=NH ) is a highly effective, scalable alternative[3](). Benzophenone imine is significantly less sterically hindered at the nitrogen center than the parent ketone is at the oxygen center. Reacting benzophenone imine with aniline under mild heating (with molecular sieves) drives the exchange, releasing volatile ammonia gas and forming the target N-(diphenylmethylene)aniline in excellent yields[2]().

Part 2: Workflow & Mechanistic Visualizations

Decision tree for selecting the optimal synthetic route for sterically hindered imines.

Mechanistic pathway of TiCl4-mediated direct condensation.

Part 3: Experimental Protocols (Self-Validating Systems)

Protocol A: TiCl4​ -Mediated Direct Condensation

Use this protocol when starting from inexpensive benzophenone and aniline[1]().

• System Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Purge with dry N2​ or Argon.

• Reagent Mixing: Charge the flask with Benzophenone (1.0 equiv, 5.5 mmol) and Aniline (1.2 equiv, 6.6 mmol). Dissolve in 15 mL of strictly anhydrous CH2​Cl2​ . Add DABCO (3.0 equiv, 16.5 mmol) to the solution.

• Activation: Cool the reaction mixture to 0 °C in an ice bath. Slowly add TiCl4​ (0.6 equiv, 3.3 mmol, 1M solution in CH2​Cl2​ ) dropwise via a syringe.

  • Self-Validation Check: You should observe an immediate exothermic reaction and the formation of a dense suspension (precipitation of TiO2​ and DABCO- HCl salts). This confirms active dehydration and acid neutralization.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 12–18 hours under inert atmosphere[2]().

• Workup: Quench the reaction safely by adding 50 mL of H2​O . Filter the biphasic mixture through a pad of Celite to remove the insoluble TiO2​ . Extract the aqueous layer with CH2​Cl2​ (3 × 20 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify via recrystallization (ethanol) to afford the pure imine.

Protocol B: Formal Transimination via Benzophenone Imine

Use this protocol for sensitive substrates that cannot tolerate strong Lewis acids[2]().

• System Preparation: Equip a 50 mL round-bottom flask with a reflux condenser and a magnetic stir bar.

• Reagent Mixing: Add Benzophenone imine (1.0 equiv, 5.0 mmol) and Aniline (1.1 equiv, 5.5 mmol) into 10 mL of anhydrous Toluene.

• Catalysis & Scavenging: Add ~100 mg of freshly activated 3Å molecular sieves to the flask to help drive the equilibrium.

• Reaction: Heat the mixture to 90 °C under a nitrogen atmosphere for 24 hours.

  • Self-Validation Check: Hold a piece of damp universal indicator paper at the top outlet of the condenser. A color change indicating high basicity confirms the evolution of ammonia ( NH3​ ) gas, verifying that the transimination is progressing successfully.

• Workup: Cool to room temperature, filter the mixture through Celite to remove the molecular sieves, and concentrate the filtrate via rotary evaporation. Purify the crude product by Kugelrohr short-path distillation or recrystallization.

Part 4: Quantitative Route Comparison

Synthetic Route	Reagents / Catalysts	Typical Yield	Reaction Time	Advantages	Limitations
Direct Condensation (Dean-Stark)	p-TsOH, Toluene	< 20%	24–48 h	Simple setup, cheap reagents	Unviable yield due to extreme steric hindrance.
Lewis Acid-Mediated Condensation	TiCl4​ , DABCO, CH2​Cl2​	75–90%	12–18 h	High yield, irreversible water removal.	Highly moisture sensitive; requires harsh reagents.
Formal Transimination	Benzophenone imine, Aniline, 3Å MS	80–95%	12–24 h	Mild conditions, highly scalable, no strong acids.	Requires synthesis or purchase of benzophenone imine.

References

• Substituted benzophenone imines for COF synthesis via formal transimination. CORE (Connecting Repositories). 1

• Photocatalytic and Chemoselective Transfer Hydrogenation of Diarylimines in Batch and Continuous Flow. Royal Society of Chemistry (DOI). 2

• A Convenient Preparation Method for Benzophenone Imine Catalyzed by Tetrabutylammonium Fluoride. Organic Process Research & Development - ACS Publications. 3

Sources

• 1. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Low Conversion in Benzophenone-Aniline Condensation

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for synthetic chemistry applications. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the condensation reaction between benzophenone and aniline to form N-benzhydrylideneaniline. Instead of a generic checklist, this guide provides in-depth, cause-and-effect explanations in a question-and-answer format to help you diagnose and resolve issues leading to low conversion rates.

Part 1: Foundational Issues & First Principles

Q1: I'm getting a very low yield or no product at all. What is the most fundamental reason this reaction fails?

The condensation of benzophenone with aniline to form an imine (specifically, a Schiff base) is a reversible equilibrium reaction.[1] The single most common reason for failure is not effectively shifting this equilibrium toward the product side. The reaction produces one molecule of water for every molecule of imine formed. If this water is not removed from the reaction medium, it will hydrolyze the imine product back to the starting materials, leading to a low net conversion.[1][2]

This is a direct application of Le Chatelier's Principle. To drive the reaction forward, the water byproduct must be continuously sequestered. Aromatic ketones like benzophenone are significantly less reactive than aldehydes, making this equilibrium control even more critical for achieving a high yield.[1][3]

Q2: What does the overall reaction and mechanism look like?

The reaction is an acid-catalyzed nucleophilic addition-elimination. Aniline, the nucleophile, attacks the electrophilic carbonyl carbon of benzophenone. This is followed by a series of proton transfers and the elimination of water to form the stable C=N double bond of the imine.

Below is a diagram illustrating the key mechanistic steps.

Caption: Acid-catalyzed mechanism for imine formation.

Part 2: Troubleshooting Guide - Common Issues & Solutions

This section is structured to help you diagnose problems from the most likely culprit to more nuanced issues.

Symptom	Probable Cause	Recommended Action
Reaction does not start or stalls at <10% conversion	1. Ineffective water removal.	Implement a Dean-Stark apparatus or add activated molecular sieves. (See Q3)
2. Catalyst is absent, inactive, or insufficient.	Add a catalytic amount of an appropriate acid like p-TsOH. (See Q5)
3. Reactant impurity (especially aniline).	Purify aniline by vacuum distillation before use. (See Q4)
Reaction proceeds slowly and gives a moderate yield (30-60%)	1. Sub-optimal temperature.	Increase reaction temperature; use a solvent with a higher boiling point like toluene or xylene. (See Q6)
2. Insufficient reaction time.	Monitor the reaction by TLC and allow it to run for a longer duration (e.g., 12-24 hours).[4]
3. Steric hindrance of benzophenone.	This is an inherent property. Ensure all other factors (water removal, catalysis, temperature) are fully optimized to overcome the kinetic barrier.
TLC/NMR shows multiple spots/peaks, not just starting material and product	1. Aniline oxidation.	Use freshly distilled, colorless aniline. Store under inert gas (Argon or Nitrogen). (See Q4)
2. Side reactions from catalyst degradation.	Use a non-nucleophilic acid catalyst (p-TsOH) instead of mineral acids like HCl if side reactions are suspected.
Product decomposes upon isolation/workup	1. Product hydrolysis during aqueous workup.	Perform a non-aqueous workup if possible. Ensure organic extracts are thoroughly dried (e.g., with MgSO₄) before solvent evaporation.

Q3: My reaction has stalled. How can I effectively remove water?

As established, water removal is paramount. There are two primary, highly effective methods:

• Azeotropic Distillation (Dean-Stark Apparatus): This is the most common and robust method for this type of condensation.[4][5] The reaction is run in a solvent that forms a low-boiling azeotrope with water, such as toluene or benzene. As the mixture refluxes, the water-solvent azeotrope distills into the Dean-Stark trap. Upon cooling in the trap, the water (being denser) separates and collects at the bottom, while the solvent overflows back into the reaction flask. This physically and irreversibly removes water from the equilibrium.[6]

• Drying Agents (Molecular Sieves): If a Dean-Stark setup is unavailable, freshly activated molecular sieves (3Å or 4Å) can be used as an in-situ drying agent.[5] The sieves must be activated by heating under vacuum to remove any adsorbed water before use. Add a generous amount (e.g., 1-2 grams per 10 mmol of benzophenone) to the reaction flask.

Q4: Could my starting materials be the problem? How should I prepare them?

Absolutely. Impurities can inhibit the catalyst or lead to side products.

• Aniline: This is the more likely culprit. Aniline is notoriously susceptible to air oxidation, which forms colored, often polymeric, impurities that can interfere with the reaction.[7] Commercially available aniline is often yellow or brown due to this oxidation.

  • Purification Protocol: Aniline should be purified by vacuum distillation. Discard the first and last fractions.[7] The purified aniline should be a colorless to very pale yellow liquid. For best results, use it immediately or store it under an inert atmosphere (argon or nitrogen) in the dark.

• Benzophenone: While more stable than aniline, commercial benzophenone can contain impurities.

  • Purification Protocol: If the purity is suspect, benzophenone can be easily purified by recrystallization from a suitable solvent like ethanol or petroleum ether.[8]

Q5: What is the role of the acid catalyst, and which one is best?

The acid catalyst protonates the carbonyl oxygen of benzophenone. This makes the carbonyl carbon significantly more electrophilic and thus more susceptible to nucleophilic attack by the weakly basic aniline.[1][9]

• Recommended Catalysts: p-Toluenesulfonic acid (p-TsOH) is an excellent choice. It is a strong, non-volatile, and non-nucleophilic acid that is highly effective in catalytic amounts.[4] A typical loading is 1-5 mol%.

• Catalysts to Use with Caution: Mineral acids like HCl or H₂SO₄ can also work, but they can sometimes lead to side reactions or be difficult to control in catalytic amounts.[10]

Q6: What are the optimal temperature and solvent conditions?

Higher temperatures accelerate the reaction and aid in the azeotropic removal of water.

Solvent	Boiling Point (°C)	Catalyst	Typical Reaction Time	Notes
Toluene	111	p-TsOH	12-24 hours	The most common and highly recommended solvent for use with a Dean-Stark trap.[4][5]
Xylene	~140	p-TsOH	6-12 hours	Higher temperature can increase the reaction rate but may also increase the potential for side reactions.
Ethanol	78	Acetic Acid / HCl	5-10 hours	Often used in simpler procedures without azeotropic removal, but typically results in lower yields due to the unfavorable equilibrium.[9]
Solvent-Free	>150	None / Acid	Variable	Can be effective but requires high temperatures and vacuum to remove water, potentially leading to thermal degradation.[11]

Part 3: Protocols & Workflows

Troubleshooting Workflow Diagram

The following diagram provides a logical path for diagnosing and solving low-yield issues.

Caption: A step-by-step troubleshooting decision tree.

Standard Experimental Protocol for N-benzhydrylideneaniline Synthesis

This protocol is optimized for a high-yield synthesis on a laboratory scale.

• Reactant Preparation:

  • Purify aniline (e.g., 1.86 g, 20 mmol) by vacuum distillation. It should be colorless.

  • Ensure benzophenone (3.64 g, 20 mmol) is a clean, crystalline solid.

  • Activate 4Å molecular sieves by heating at 200°C under vacuum for several hours and cooling under an inert atmosphere (optional, but good practice).

• Apparatus Setup:

  • Equip a 100 mL round-bottom flask with a magnetic stir bar and a Dean-Stark apparatus fitted with a reflux condenser.

  • Ensure all glassware is oven-dried to be free of moisture.

• Reaction Execution:

  • To the flask, add benzophenone, 100 mL of toluene, and the freshly distilled aniline.

  • Add p-toluenesulfonic acid monohydrate (p-TsOH·H₂O, ~0.19 g, 1 mmol, 5 mol%).

  • Heat the mixture to a vigorous reflux using a heating mantle. The toluene should be condensing and returning to the flask, while water begins to collect in the Dean-Stark trap.

  • Continue refluxing for 12-24 hours, or until no more water is collected in the trap.

  • Monitor the reaction's progress by thin-layer chromatography (TLC) using a hexane/ethyl acetate mixture (e.g., 9:1) as the eluent.

• Work-up and Purification:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acid catalyst, followed by a wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or methanol) or by column chromatography on silica gel to yield the pure N-benzhydrylideneaniline.

References

• Condensation-Based Methods for the C−H Bond Functionaliz
• Amino Acid Schiff Base Bearing Benzophenone Imine As a Platform for Highly Congested Unnatural α-Amino Acid Synthesis. Journal of the American Chemical Society.
• How to prepare aniline
• Process for the preparation of aniline condensation dyestuffs.
• Imines - Properties, Formation, Reactions, and Mechanisms. Master Organic Chemistry.
• Imine synthesis by oxidation, condensation, hydroamination or rearrangement. Organic Chemistry Portal.
• Nucleophilic catalysis of p-substituted aniline derivatives in acylhydrazone formation and exchange. Organic & Biomolecular Chemistry (RSC Publishing).
• A Review on Synthesis of Benzophenone Imine by Benzonitrile. IJCRT.org.
• Synthesis of 2-benzyl N-substituted anilines via imine condensation–isoaromatization of (E)-2-arylidene-3-cyclohexenones and primary amines. Beilstein Journals.
• How do I perform direct condensation of benzoic acid with aniline based compound?
• Aniline and Benzaldehyde Reaction Guide. Scribd.
• A Convenient Preparation Method for Benzophenone Imine Catalyzed by Tetrabutylammonium Fluoride.
• Method for purifying and separating benzophenone.
• Imine form
• Efficient Solvent- and Catalyst-Free Syntheses of Imine Derivatives Applying the Pressure Reduction Technique. Scirp.org.
• Organic Syntheses Procedure. Organic Syntheses.
• Effect of reaction temperature on aniline conversion and product...
• Benzophenone Imine.
• Imine formation with Dean Stark. Sciencemadness Discussion Board.
• Synthesis of N-Benzylideneaniline by Schiff base reaction using Kinnow peel powder as Green c
• Recent Progress towards the Use of Benzophenone Imines as an Ammonia Equivalent.
• AIM: TO CARRY OUT THE SYNTHESIS OF “SCHIFF-BASE” BY COMBINING ANILINE AND BENZALDEHYDE. JETIR.
• Synthesis and Characterization of Metal Complexes Based on Aniline Deriv
• SCHIFF BASES: SYNTHESIS, APPLICATIONS AND CHARACTERIZ
• Purify and dry aniline? Reddit.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Nucleophilic catalysis of p -substituted aniline derivatives in acylhydrazone formation and exchange - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB00871D [pubs.rsc.org]
• 3. BJOC - Synthesis of 2-benzyl N-substituted anilines via imine condensation–isoaromatization of (E)-2-arylidene-3-cyclohexenones and primary amines [beilstein-journals.org]
• 4. Sciencemadness Discussion Board - Imine formation with Dean Stark (And other Dean Stark uses...) - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. Imine formation-Typical procedures - operachem [operachem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. reddit.com [reddit.com]
• 8. CN108586224B - Method for purifying and separating benzophenone - Google Patents [patents.google.com]
• 9. globalconference.info [globalconference.info]
• 10. scribd.com [scribd.com]
• 11. Efficient Solvent- and Catalyst-Free Syntheses of Imine Derivatives Applying the Pressure Reduction Technique: Remarkable Change of the Reaction Rate with the Phase Transition [scirp.org]

Minimizing byproducts during the catalytic hydrogenation of N-(diphenylmethylene)aniline

Welcome to the technical support center dedicated to the selective catalytic hydrogenation of N-(diphenylmethylene)aniline. This guide is designed for researchers, chemists, and process development professionals to navigate the complexities of this transformation, with a focus on achieving high yields of the desired product, N-benzhydrylaniline, by minimizing critical byproducts.

The reduction of the imine C=N bond in N-(diphenylmethylene)aniline is a fundamental step in the synthesis of various biologically active molecules and pharmaceutical intermediates.[1] While seemingly straightforward, the reaction is often complicated by competing pathways, primarily hydrogenolysis and over-hydrogenation. This resource provides in-depth troubleshooting guides, answers to frequently asked questions, and optimized protocols to ensure the integrity and selectivity of your synthesis.

Troubleshooting Guide: From Symptoms to Solutions

This section addresses specific experimental issues in a direct question-and-answer format, focusing on identifying the root cause of byproduct formation and providing actionable solutions.

Issue 1: Presence of Diphenylmethane and Aniline in Product Mixture

Q1: My post-reaction analysis (GC-MS/NMR) shows significant quantities of diphenylmethane and aniline, alongside my desired N-benzhydrylaniline. What is causing this?

A1: This product profile is a classic indicator of hydrogenolysis , which is the cleavage of the benzylic carbon-nitrogen (C-N) bond in your product, N-benzhydrylaniline.[2] The catalyst, intended to reduce the C=N bond, is also facilitating the cleavage of the newly formed C-N single bond, breaking the desired molecule into its constituent parts.

Root Cause Analysis & Troubleshooting Steps:

• Catalyst Choice: Palladium on carbon (Pd/C) is a common and effective catalyst, but its activity can be too high under certain conditions, promoting hydrogenolysis. Platinum-based catalysts can be even more aggressive in this regard.

  • Solution: Consider using a lower loading of Pd/C (e.g., 5% instead of 10%). Alternatively, catalysts like Raney Nickel may offer different selectivity profiles, though they can promote ring hydrogenation at higher temperatures and pressures.[3]

• Reaction Temperature: Higher temperatures provide the activation energy needed for C-N bond cleavage.

  • Solution: Decrease the reaction temperature. Start optimization trials at room temperature (20-25°C) and only increase incrementally if the reaction rate is too slow.

• Hydrogen Pressure: High hydrogen pressure increases the concentration of active hydrogen species on the catalyst surface, which can favor hydrogenolysis.

  • Solution: Reduce the hydrogen pressure. Often, pressures of 1-4 atm (balloon pressure to ~45 psig) are sufficient for imine reduction. Avoid excessively high pressures unless necessary for reaction kinetics.

• Solvent Polarity: The choice of solvent can influence catalyst activity and the substrate's interaction with the catalyst surface.

  • Solution: Alcoholic solvents like ethanol or methanol are common and generally effective. Aprotic solvents such as ethyl acetate or tetrahydrofuran (THF) can sometimes moderate catalyst activity and reduce the propensity for hydrogenolysis.[4]

Issue 2: Evidence of Aromatic Ring Saturation

Q2: My analytical data (NMR/MS) suggests the formation of products with saturated cyclohexyl rings, such as N-benzhydryl(cyclohexylamine) or N-(dicyclohexylmethyl)aniline. How can I prevent this over-hydrogenation?

A2: The presence of cyclohexyl moieties indicates that the hydrogenation has proceeded beyond the desired imine reduction and has begun to saturate the phenyl rings of the aniline or diphenylmethyl groups. This is a common issue when reaction conditions are too harsh or the catalyst is too aggressive.[5]

Root Cause Analysis & Troubleshooting Steps:

• Catalyst System: Platinum (e.g., PtO₂, Pt/C) and Rhodium (e.g., Rh/C) catalysts are particularly aggressive for aromatic ring hydrogenation compared to Palladium.[6] Raney Nickel can also cause over-reduction, especially at elevated temperatures and pressures.

  • Solution: The preferred catalyst for this transformation is Palladium on carbon (Pd/C), as it generally shows high selectivity for the imine C=N bond over the aromatic ring under mild conditions.[2]

• Temperature and Pressure: As with hydrogenolysis, high temperatures and pressures significantly increase the rate of aromatic ring reduction.

  • Solution: Employ the mildest conditions possible. Aim for low H₂ pressure (1-4 atm) and ambient temperature. Monitor the reaction closely and stop it as soon as the starting imine is consumed to prevent subsequent over-hydrogenation of the product.

• Reaction Time: Prolonged exposure of the product to the catalyst and hydrogen after the initial imine reduction is complete will inevitably lead to over-hydrogenation.

  • Solution: Implement rigorous reaction monitoring using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Once the starting material is fully consumed, immediately stop the reaction by filtering off the catalyst.

Issue 3: Incomplete Conversion or Stalled Reaction

Q3: My reaction is extremely slow, or it stops before all the N-(diphenylmethylene)aniline has been consumed. What are the likely causes?

A3: A stalled or incomplete reaction typically points to issues with catalyst activity, mass transfer limitations, or insufficient hydrogen supply.

Root Cause Analysis & Troubleshooting Steps:

• Catalyst Deactivation/Poisoning: The catalyst's active sites can be blocked or "poisoned" by impurities in the starting materials or solvent (e.g., sulfur compounds). The amine product itself can also coordinate strongly to the metal surface, sometimes leading to a gradual decrease in activity.[7]

  • Solution: Ensure the purity of your N-(diphenylmethylene)aniline starting material and use high-purity, degassed solvents. If catalyst poisoning is suspected, try using a higher catalyst loading or pretreating your substrate/solvent with a scavenger.

• Insufficient Catalyst Loading: The amount of catalyst may be too low for the scale of the reaction.

  • Solution: A typical starting point for catalyst loading is 1-2 mol% of the metal relative to the substrate. If the reaction is slow, consider increasing this to 5 mol%.

• Poor Mass Transfer: For a heterogeneous reaction, efficient mixing is critical to ensure the substrate, hydrogen, and catalyst are in constant contact.

  • Solution: Increase the stirring rate to create a fine suspension of the catalyst in the reaction medium. Ensure the reaction vessel design does not have "dead spots" where the catalyst can settle.

• Inadequate Hydrogen Supply: The reaction may be starved of hydrogen.

  • Solution: Ensure the system is properly sealed and that the hydrogen supply is maintained. For reactions at atmospheric pressure, ensure the balloon or bladder remains inflated. For pressurized systems, monitor the pressure gauge for any significant drops.

Frequently Asked Questions (FAQs)

Q: What is the optimal catalyst and solvent combination to start with? A: A robust starting point is 5% Palladium on Carbon (Pd/C) at a loading of 2 mol % (Pd metal) in ethanol or ethyl acetate. This combination offers a good balance of reactivity and selectivity for imine reduction while minimizing arene hydrogenation under mild conditions (room temperature, 1-4 atm H₂).[2]

Q: How does temperature influence byproduct formation? A: Temperature is a critical parameter.

• Low Temperatures (20-40°C): Favor the desired imine reduction. Kinetics may be slower, but selectivity is generally highest.

• Moderate Temperatures (40-80°C): Can increase the rate of the desired reaction but also begin to provide the activation energy for hydrogenolysis (C-N cleavage).[4]

• High Temperatures (>80°C): Significantly increase the risk of both hydrogenolysis and over-hydrogenation of the aromatic rings.[5]

Q: Can additives be used to improve selectivity? A: While less common for this specific transformation, in some hydrogenations, acidic or basic additives can modulate catalyst activity. For instance, the addition of a mild acid can sometimes suppress catalyst poisoning by protonating the product amine, reducing its coordination to the palladium surface.[7] However, this should be approached with caution as it can also introduce new side reaction pathways. An optimization screen would be necessary.

Q: How can I effectively monitor the reaction to avoid over-processing? A: The best practice is to use an in-process control (IPC) method.

• TLC: A quick and easy way to qualitatively track the disappearance of the starting imine.

• GC or LC-MS: The most accurate method. Periodically (e.g., every 30-60 minutes), carefully and safely take a small aliquot of the reaction mixture, filter it through a syringe filter (to remove the catalyst), and analyze it to quantify the ratio of starting material, product, and byproducts. Stop the reaction immediately upon consumption of the starting material.

Data Presentation

Table 1: Influence of Reaction Parameters on Product Distribution

The following table summarizes the expected trends in product distribution based on adjustments to key reaction parameters. This serves as a general guide for experimental design.

Parameter	Condition	Desired Product (N-benzhydrylaniline)	Hydrogenolysis Byproducts	Over-hydrogenation Byproducts
Catalyst	5% Pd/C	High Selectivity	Low to Moderate	Low
10% Pd/C	High Rate	Moderate to High	Low to Moderate
5% Pt/C	High Rate	Moderate	High
Temperature	25°C	High Selectivity	Low	Very Low
60°C	Lower Selectivity	Moderate to High	Low to Moderate
H₂ Pressure	1 atm	High Selectivity	Low	Very Low
10 atm	Lower Selectivity	Moderate	Moderate to High

Experimental Protocols

Protocol 1: Optimized Catalytic Hydrogenation of N-(diphenylmethylene)aniline

Materials:

• N-(diphenylmethylene)aniline (1.0 eq)

• 5% Palladium on Carbon (Pd/C, 50% wet with water) (0.02 eq of Pd)

• Ethanol (or Ethyl Acetate), 10 mL per gram of substrate

• Hydrogen gas (H₂)

• Parr shaker or similar hydrogenation apparatus

• Celite™ or a similar filter aid

Procedure:

• To a suitable pressure vessel, add N-(diphenylmethylene)aniline and the solvent (Ethanol or Ethyl Acetate).

• Under an inert atmosphere (Nitrogen or Argon), carefully add the 5% Pd/C catalyst. Caution: Pd/C is flammable, especially when dry. Handle with care.

• Seal the reaction vessel and connect it to the hydrogenation apparatus.

• Flush the vessel three times with nitrogen, followed by three flushes with hydrogen to ensure an inert atmosphere has been replaced by hydrogen.

• Pressurize the vessel with hydrogen to the desired pressure (start with 2 atm / ~30 psig).

• Begin vigorous stirring and maintain the reaction at room temperature (25°C).

• Monitor the reaction progress by TLC or by taking aliquots for GC analysis (see Protocol 2).

• Upon complete consumption of the starting material, stop the stirring and vent the hydrogen pressure carefully.

• Flush the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite™ to remove the Pd/C catalyst. Wash the filter cake with a small amount of the reaction solvent.

• Combine the filtrate and washings. The resulting solution contains the crude N-benzhydrylaniline, which can be purified by removing the solvent under reduced pressure and subsequent recrystallization or chromatography if necessary.

Protocol 2: Sample Preparation for In-Process GC-MS Analysis

• Temporarily stop the stirring in the reaction vessel.

• Using a syringe and a long needle, carefully withdraw ~0.1 mL of the reaction mixture from under the inert/hydrogen atmosphere.

• Immediately cap the syringe and transfer the mixture to a microcentrifuge tube.

• Attach a 0.22 µm PTFE syringe filter to a new syringe.

• Draw the reaction mixture into the new syringe and filter it into a clean GC vial, effectively removing the heterogeneous catalyst.

• Dilute the sample in the GC vial with an appropriate solvent (e.g., ethyl acetate) to a suitable concentration for analysis.

• Analyze the sample by GC-MS to determine the relative concentrations of starting material, product, and any byproducts.

Visualizations

Reaction and Byproduct Pathways

The following diagram illustrates the primary reaction pathway to the desired product and the two main competing side reactions that lead to byproduct formation.

Caption: Primary reaction and competing byproduct pathways.

Troubleshooting Flowchart for Low Selectivity

Use this flowchart to diagnose and resolve issues related to the formation of major byproducts.

Caption: A logical guide for troubleshooting low selectivity.

References

• ResearchGate. (n.d.). Selected optimizations of the Al-catalysed imine hydrogenation. Retrieved from [Link]

• Highly Enantioselective Pd-Catalyzed Asymmetric Hydrogenation of Activated Imines. (n.d.). Retrieved from [Link]

• Journal of the American Chemical Society. (2024, May 8). Enhancing Hydride Transfer in Catalytic Hydrogenation via σ-Electron-Induced Polarization of Imines. Retrieved from [Link]

• SciSpace. (n.d.). Process Intensification of Continuous-Flow Imine Hydrogenation in Catalyst-Coated Tube Reactors. Retrieved from [Link]

• CCS Chemistry. (n.d.). Iridium-Catalyzed Asymmetric Hydrogenation of Dialkyl Imines. Retrieved from [Link]

• PMC - NIH. (n.d.). Benzhydryl Amines: Synthesis and Their Biological Perspective. Retrieved from [Link]

• OrgoSolver. (n.d.). Aromatic Reductions: Nitrobenzene → Aniline (H₂/Pd, Pt, or Ni). Retrieved from [Link]

• ResearchGate. (n.d.). Hydrogenolysis of N-benzyl amines. Retrieved from [Link]

• PMC. (n.d.). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. Retrieved from [Link]

• PMC - NIH. (n.d.). Toward High Selectivity Aniline Synthesis Catalysis at Elevated Temperatures. Retrieved from [Link]

• Wikipedia. (n.d.). Reduction of nitro compounds. Retrieved from [Link]

Sources

• 1. Benzhydryl Amines: Synthesis and Their Biological Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 4. scispace.com [scispace.com]
• 5. Toward High Selectivity Aniline Synthesis Catalysis at Elevated Temperatures - PMC [pmc.ncbi.nlm.nih.gov]
• 6. orgosolver.com [orgosolver.com]
• 7. Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Guide to the Mass Spectrometry Fragmentation of N-(diphenylmethylene)aniline: Validation and Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of N-(diphenylmethylene)aniline. By synthesizing theoretical knowledge with available spectral data, this document serves as a practical resource for the validation and interpretation of mass spectra for this compound and structurally related aromatic imines.

Introduction: The Significance of N-(diphenylmethylene)aniline and its Mass Spectral Fingerprint

N-(diphenylmethylene)aniline, also known as benzophenone anil, is a Schiff base with a molecular formula of C₁₉H₁₅N and a molecular weight of approximately 257.33 g/mol .[1][2] Its structure, featuring a central carbon-nitrogen double bond flanked by three phenyl rings, makes it a valuable synthon in organic chemistry and a relevant scaffold in medicinal chemistry.

Mass spectrometry is a cornerstone analytical technique for the structural elucidation and identification of organic molecules. In the context of drug development and chemical research, the ability to reliably interpret the fragmentation pattern of a molecule is paramount for confirming its identity, assessing its purity, and tracking its metabolic fate. This guide will dissect the characteristic fragmentation of N-(diphenylmethylene)aniline under electron ionization, providing a framework for its confident identification.

Theoretical Fragmentation Pathways: A Mechanistic Approach

Electron ionization (EI) is a "hard" ionization technique that imparts significant energy into the analyte molecule, leading to extensive fragmentation. The fragmentation of N-(diphenylmethylene)aniline is governed by the relative stability of the resulting radical cations and neutral losses. The key structural features influencing its fragmentation are the imine bond, the aromatic rings, and the quaternary carbon.

A logical starting point for predicting the fragmentation is the stability of the molecular ion (M⁺˙). The extensive conjugation provided by the three phenyl rings in N-(diphenylmethylene)aniline contributes to the stability of the molecular ion, which is expected to be observed in the mass spectrum.

The primary fragmentation pathways are anticipated to involve cleavages at the weakest bonds and the formation of stable fragments. For N-(diphenylmethylene)aniline, the C-N and C-C bonds adjacent to the imine are likely sites of initial fragmentation.

DOT Script for Proposed Fragmentation Pathway

Caption: Proposed electron ionization fragmentation pathway for N-(diphenylmethylene)aniline.

Experimental Data vs. Theoretical Predictions: A Comparative Analysis

m/z Value	Proposed Fragment Ion	Formula	Substructure	Fragmentation Pathway
257	Molecular Ion	[C₁₉H₁₅N]⁺˙	Intact Molecule	Ionization of the parent molecule.
180	Diphenylmethaniminium ion	[C₁₃H₁₀N]⁺	(C₆H₅)₂C=N⁺	Cleavage of the N-phenyl bond (loss of a phenyl radical, C₆H₅•).
165	Fluorenyl cation	[C₁₃H₉]⁺	C₁₃H₉⁺	Loss of a hydrogen atom from the m/z 180 fragment, followed by cyclization.
91	Phenylnitrenium ion	[C₆H₅N]⁺˙	C₆H₅N⁺˙	Rearrangement followed by cleavage.
77	Phenyl cation	[C₆H₅]⁺	C₆H₅⁺	Cleavage of the C-C bond between a phenyl group and the imine carbon.

The presence of a strong molecular ion peak at m/z 257 is consistent with the stabilizing effect of the aromatic rings. The fragment at m/z 180 is a key diagnostic ion, corresponding to the loss of a phenyl radical from the aniline moiety. This cleavage is favored due to the formation of a resonance-stabilized diphenylmethaniminium cation. The subsequent loss of a hydrogen atom to form the highly stable fluorenyl cation at m/z 165 is also a common fragmentation pathway for similar structures. The observation of the phenyl cation (m/z 77) is expected from the cleavage of any of the C-phenyl bonds. The ion at m/z 91 likely arises from a rearrangement process.

Experimental Protocol for Mass Spectrometry Analysis

To validate the fragmentation pattern of N-(diphenylmethylene)aniline, the following experimental protocol for Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization is recommended.

DOT Script for GC-MS Workflow

Caption: A typical workflow for the analysis of N-(diphenylmethylene)aniline by GC-MS.

Step-by-Step Methodology:

• Sample Preparation:

  • Dissolve a small amount (approximately 1 mg/mL) of N-(diphenylmethylene)aniline in a volatile organic solvent such as dichloromethane or ethyl acetate.

  • Ensure the sample is fully dissolved before injection.

• Gas Chromatography (GC) Conditions:

  • Injector: Split/splitless injector, operated in splitless mode for optimal sensitivity.

  • Injector Temperature: 250 °C.

  • Column: A non-polar capillary column, such as a 30 m x 0.25 mm ID fused-silica column coated with a 0.25 µm film of 5% phenyl-methylpolysiloxane.

  • Oven Temperature Program:

    • Initial temperature: 150 °C, hold for 1 minute.

    • Ramp: Increase to 280 °C at a rate of 10 °C/min.

    • Final hold: Hold at 280 °C for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometry (MS) Conditions:

  • Ionization Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Mass Analyzer: Quadrupole.

  • Scan Range: m/z 40-400.

• Data Analysis:

  • Identify the peak corresponding to N-(diphenylmethylene)aniline in the total ion chromatogram.

  • Extract the mass spectrum for this peak.

  • Identify the molecular ion peak and major fragment ions.

  • Compare the obtained spectrum with library spectra (e.g., NIST) and the theoretical fragmentation pattern discussed in this guide.

Alternative Analytical Methodologies

While GC-MS with EI is a standard and effective method for the analysis of N-(diphenylmethylene)aniline, other techniques can provide complementary information.

• Liquid Chromatography-Mass Spectrometry (LC-MS) with Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI): These "softer" ionization techniques typically result in less fragmentation and a more prominent protonated molecule ([M+H]⁺). This can be advantageous for confirming the molecular weight. Tandem mass spectrometry (MS/MS) can then be used to induce fragmentation and obtain structural information.

• High-Resolution Mass Spectrometry (HRMS): Provides highly accurate mass measurements, allowing for the determination of the elemental composition of the parent molecule and its fragments. This can be invaluable for confirming the identity of unknown compounds.

The choice of analytical technique will depend on the specific goals of the analysis, such as routine identification, purity assessment, or the study of complex mixtures.

Conclusion

The validation of the mass spectrometry fragmentation pattern of N-(diphenylmethylene)aniline is a critical step in its analytical characterization. By understanding the underlying principles of fragmentation and comparing theoretical predictions with experimental data, researchers can confidently identify this compound and differentiate it from related structures. The prominent molecular ion at m/z 257 and the characteristic fragment at m/z 180 serve as key identifiers in its electron ionization mass spectrum. This guide provides a comprehensive framework for this validation process, from theoretical understanding to practical experimental protocols, empowering scientists in their research and development endeavors.

References

• PubChem. N-(Diphenylmethylene)aniline. National Center for Biotechnology Information. [Link]

• NIST. Benzenamine, N-(diphenylmethylene)-. In: NIST Chemistry WebBook. National Institute of Standards and Technology. [Link]

• ACD/Labs. Common Adduct and Fragment Ions in Mass Spectrometry. [Link]

• Whitman College. GCMS Section 6.15. [Link]

• Royal Society of Chemistry. Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. [Link]

• Semantic Scholar. Mass spectrometry of aromatic cyclic imides and amides. Part II: electron ionization induced decomposition of N. [Link]

• YouTube. Mass Spectroscopy Lecture 6 : Fragmentation of Amines Part I. [Link]

• NIST. Benzophenone. In: NIST Chemistry WebBook. National Institute of Standards and Technology. [Link]

• PubChemLite. N-(diphenylmethylene)aniline (C19H15N). [Link]

• NIST. Benzenemethanimine, α-phenyl-. In: NIST Chemistry WebBook. National Institute of Standards and Technology. [Link]

• Michigan State University. Mass Spectrometry: Fragmentation. [Link]

• Wikipedia. Benzophenone imine. [Link]

• ResearchGate. (i) Benzophenone imine, Pd(OAc)2, BINAP, t-BuONa, toluene, 130 °C (MW...). [Link]

• PubMed. Gas chromatographic/mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 4-carbethoxyhexafluorobutyryl chloride, a new derivative. [Link]

• ChemSrc. Aniline, N- (diphenylmethylene). [Link]

• U.S. Environmental Protection Agency. Method 8131: Aniline and Selected Derivatives by Gas Chromatography. [Link]

• Preprints.org. A Review on Mass Spectroscopy and Its Fragmentation Rules. [Link]

• OPUS 4. Comparison of gas- and liquid chromatography- mass spectrometry for trace analysis of anilines in groundwater. [Link]

• NIST. Benzenemethanamine, N-phenyl-. In: NIST Chemistry WebBook. National Institute of Standards and Technology. [Link]

Sources

• 1. N-(Diphenylmethylene)aniline | C19H15N | CID 219140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzenamine, N-(diphenylmethylene)- [webbook.nist.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling N-(Diphenylmethylene)aniline

As a Senior Application Scientist, I approach laboratory safety not as a checklist of arbitrary rules, but as a logical system of physical and chemical controls. N-(Diphenylmethylene)aniline (also known as Benzophenone anil or N,1,1-triphenylmethanimine, CAS: 574-45-8) is a valuable organic building block, but its physicochemical properties demand rigorous handling protocols.

Because this compound is a fine organic powder with significant acute and environmental toxicity, standard benchtop handling is insufficient. The protocols below are designed as self-validating systems, ensuring that every piece of Personal Protective Equipment (PPE) and every operational step directly neutralizes a specific chemical hazard.

Hazard Profile & The Causality of Protection

To design an effective safety protocol, we must first understand the quantitative and qualitative hazards of the molecule. N-(Diphenylmethylene)aniline presents three primary vectors of risk that dictate our PPE and handling choices[1][2].

Table 1: Physicochemical and Hazard Profile

Parameter	Quantitative Value / Classification	Operational Implication (Causality)
Molecular Weight	257.3 g/mol [1]	Forms fine, low-density dust. Highly prone to airborne suspension and electrostatic aerosolization.
Acute Toxicity	Category 4 (H302, H312, H332)[2]	Harmful via oral, dermal, and inhalation routes. Requires strict barrier PPE and localized exhaust.
Aquatic Toxicity	Category 1 (H400, H410)[2]	Highly toxic to aquatic life with long-lasting effects. Mandates a strict zero-drain-discharge policy.

Personal Protective Equipment (PPE) Matrix

Selecting PPE is an exercise in material science. The following matrix outlines the mandatory protective gear for handling N-(Diphenylmethylene)aniline in its solid state or when dissolved in common organic solvents.

Table 2: Validated PPE Matrix

PPE Category	Specification	Quantitative Performance	Scientific Rationale
Hand Protection	Nitrile Gloves (Double-gloved)	Thickness ≥ 0.11 mm, Breakthrough > 480 min	Forms an impermeable barrier against solid organic particulates, preventing dermal absorption (H312)[3].
Eye Protection	Chemical Splash Goggles	ANSI Z87.1 / EN166	Shields ocular mucosa from airborne dust and accidental solvent splashes during dissolution[4].
Body Protection	Flame-Retardant Lab Coat	100% Cotton or Nomex	Mitigates static charge generation that could aerosolize the powder, while protecting personal clothing.
Respiratory	Chemical Fume Hood	Face Velocity: 80–120 fpm	Primary engineering control to capture inhalable dust (H332) without causing turbulent blowout[1].

Operational Workflow: Safe Weighing and Transfer

Handling fine, toxic powders requires mitigating electrostatic repulsion and preventing aerosolization. Follow this step-by-step methodology to ensure safe transfer.

Step 1: System Validation (Pre-Check)

• Action: Verify the chemical fume hood face velocity using a digital velometer or the hood's built-in monitor.

• Validation: The flow rate must read between 80 and 120 feet per minute (fpm).

• Causality: Flow rates below 80 fpm fail to capture airborne particulates, while rates above 120 fpm create turbulent eddies that will blow the fine powder out of the weighing boat and into the operator's breathing zone.

Step 2: PPE Integrity Check

• Action: Don the lab coat, goggles, and double nitrile gloves.

• Validation: Manually inflate the outer nitrile gloves before putting them on to check for micro-punctures. A compromised glove provides zero protection against dermal toxicity.

Step 3: Static Mitigation

• Action: Discharge the weighing boat and micro-spatula using an anti-static gun (e.g., Zerostat) before opening the chemical container.

• Causality: N-(Diphenylmethylene)aniline is a dry organic powder. Static charge causes the particles to repel each other and aerosolize, drastically increasing the inhalation risk (H332)[2].

Step 4: Weighing and Dissolution

• Action: Transfer the required mass into the tared weighing boat. Cap the source bottle immediately. If transferring to a reaction vessel, rinse the weighing boat with your reaction solvent (e.g., dichloromethane) directly into the flask.

• Causality: Wet-transferring the residual powder ensures quantitative yield while permanently eliminating the risk of dust generation.

Workflow Visualization

Operational workflow for handling N-(Diphenylmethylene)aniline and managing contamination.

Spill Response and Environmental Isolation

In the event of a solid spill outside the fume hood, immediate action is required to prevent inhalation and environmental contamination.

Step 1: Containment and Isolation

• Action: Demarcate the spill area. Do not use a dry brush or broom.

• Causality: Dry sweeping introduces mechanical energy that suspends the toxic particulates into the air, creating a severe inhalation hazard.

Step 2: Dust Suppression (Misting)

• Action: Lightly mist the spilled powder with a compatible solvent (e.g., water or a 10% ethanol solution) using a spray bottle.

• Causality: Wetting the powder increases its mass and cohesion, preventing the generation of inhalable dust clouds during cleanup[5].

Step 3: Collection and Surface Decontamination

• Action: Use a damp absorbent pad to wipe up the moistened solid. Wash the affected surface with a laboratory-grade detergent and water.

• Validation: Visually inspect the surface under bright light to ensure no crystalline residue remains.

Waste Disposal Plan

Because N-(Diphenylmethylene)aniline is classified as Aquatic Acute 1 and Aquatic Chronic 1 (H400, H410), it poses a catastrophic risk to aquatic ecosystems[2][5].

Step 1: Solid Waste Segregation

• Place all contaminated PPE, weighing boats, and spill cleanup materials into a rigid, leak-proof container.

• Labeling: Must be explicitly labeled "Hazardous Solid Waste - Toxic/Aquatic Hazard."

Step 2: Liquid Waste Management

• If the chemical is dissolved in an organic solvent, dispose of it in the designated "Halogenated" or "Non-Halogenated" organic waste carboy, strictly depending on the solvent used.

• Validation: Verify that the waste container is chemically compatible with the solvent. Never pour washings down the sink; trace amounts will trigger environmental non-compliance[5].

References

• National Institutes of Health. "N-(Diphenylmethylene)aniline | C19H15N | CID 219140". PubChem. [Link]

• NextSDS. "N-(DIPHENYLMETHYLENE)ANILINE — Chemical Substance Information". NextSDS Substance Database. [Link]

• European Chemicals Agency. "N-(DIPHENYLMETHYLENE)ANILINE". ECHA CHEM. [Link]

Sources

• 1. N-(Diphenylmethylene)aniline | C19H15N | CID 219140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nextsds.com [nextsds.com]
• 3. nextsds.com [nextsds.com]
• 4. N-(DIPHENYLMETHYLENE)ANILINE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 5. ECHA CHEM [chem.echa.europa.eu]